RED 4

• CAS: 1342-35-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Solubility and Stability of Red 4 in Common Laboratory Solvents

An Important Note on "Red 4": The designation "Red 4" is ambiguous and can refer to several distinct chemical entities, most notably FD&C Red No. 4 (also known as Ponceau SX) and Acid Red 4. These azo dyes, while both red, possess different chemical structures and, consequently, exhibit distinct solubility and stability profiles. This guide will address both compounds to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a detailed overview of the solubility and stability of two common red dyes, FD&C Red No. 4 and Acid Red 4, in a range of laboratory solvents. The information presented herein is intended to assist researchers in the effective use of these dyes in various experimental and developmental applications. Key findings are summarized in comprehensive tables, and detailed experimental protocols for assessing solubility and stability are provided. Furthermore, this guide includes visual representations of potential degradation pathways to aid in understanding the chemical behavior of these compounds under different conditions.

Chemical Structures

A fundamental understanding of the chemical structures of FD&C Red No. 4 and Acid Red 4 is crucial for interpreting their solubility and stability characteristics.

FD&C Red No. 4 (Ponceau SX)

• Chemical Name: Disodium 3-((2,4-dimethyl-5-sulfonatophenyl)azo)-4-hydroxynaphthalene-1-sulfonate

• Molecular Formula: C₁₈H₁₄N₂Na₂O₇S₂

• Molecular Weight: 480.42 g/mol

• Key Features: A water-soluble azo dye containing two sulfonate groups, which contribute significantly to its aqueous solubility.

Acid Red 4

• Chemical Name: Monosodium 4-hydroxy-3-((2-methoxyphenyl)azo)-1-naphthalenesulfonate

• Molecular Formula: C₁₇H₁₃N₂NaO₅S

• Molecular Weight: 380.35 g/mol [1]

• Key Features: A water-soluble, single azo class dye with one sulfonate group.[1]

Solubility Profile

The solubility of a dye is a critical parameter for its application in solution-based assays and formulations. The following tables summarize the available quantitative and qualitative solubility data for FD&C Red No. 4 and Acid Red 4 in common laboratory solvents.

Table 1: Solubility of FD&C Red No. 4 (Ponceau SX)

Solvent	Solubility ( g/100 mL)	Temperature (°C)	Observations
Water	13.04	30	Soluble[2]
Ethanol	Soluble	-	-
Methanol	Data not available	-	-
Dimethyl Sulfoxide (DMSO)	Data not available	-	-
Acetone	Data not available	-	-
Chloroform	Data not available	-	-

Table 2: Solubility of Acid Red 4

Solvent	Solubility	Observations
Water	Soluble	Forms a red solution.[1]
Acetone	Soluble	[1]
Ethanol	Slightly soluble	Forms an orange solution.[1]
Toluene	Slightly soluble	[1]
Methanol	Data not available	-
Dimethyl Sulfoxide (DMSO)	Data not available	-
Chloroform	Data not available	-

Stability Profile

The stability of a dye under various environmental conditions determines its shelf-life and suitability for different applications. Azo dyes, in general, are susceptible to degradation by factors such as pH, light, and temperature.

pH Stability

The pH of a solution can significantly impact the color and stability of azo dyes.

• FD&C Red No. 4 (Ponceau SX): This dye is known to be sensitive to changes in pH. Its stability is generally greater in acidic conditions.

• Acid Red 4: In aqueous solutions, the addition of strong hydrochloric acid can cause the precipitation of a dark red solid.[1] The addition of a thick sodium hydroxide solution results in a color change.[1]

Light Stability

Exposure to light, particularly ultraviolet (UV) radiation, can lead to the photodegradation of azo dyes.

• FD&C Red No. 4 (Ponceau SX): This dye is known to be sensitive to UV light, which can cause fading of its color.

• Acid Red 4: Information on the specific light stability of Acid Red 4 is limited, but as an azo dye, it is expected to be susceptible to photodegradation.

Thermal Stability

Elevated temperatures can accelerate the degradation of azo dyes.

• FD&C Red No. 4 (Ponceau SX): Generally considered to have good stability to heat in many applications.

• Acid Red 4: In strong sulfuric acid, it produces a red-light purple color, which turns to a quality red upon dilution.[1]

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate determination of solubility and stability. The following protocols are based on established guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD) and the U.S. Food and Drug Administration (FDA).

Protocol for Determination of Solubility

This protocol is adapted from the OECD Guideline for the Testing of Chemicals, Test No. 105: Water Solubility.

Objective: To determine the saturation concentration of the dye in a specific solvent at a given temperature.

Materials:

• Analytical balance

• Volumetric flasks

• Thermostatically controlled shaker or water bath

• Centrifuge

• Spectrophotometer (UV-Vis)

• Syringe filters (0.45 µm)

• The dye of interest (FD&C Red No. 4 or Acid Red 4)

• Selected laboratory solvents (e.g., water, ethanol, methanol, DMSO, acetone, chloroform)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of the dye to a known volume of the solvent in a volumetric flask.

• Equilibration: Seal the flask and place it in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the solution to stand at the same temperature to allow undissolved particles to settle. For finer suspensions, centrifuge the sample at a high speed.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter to remove any remaining undissolved particles.

• Quantification:

  • Prepare a series of standard solutions of the dye in the same solvent with known concentrations.

  • Measure the absorbance of the standard solutions and the filtered sample solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

  • Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

  • Determine the concentration of the dye in the sample solution from the calibration curve. This concentration represents the solubility of the dye in that solvent at the specified temperature.

Workflow for Solubility Determination

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. reactive-red-azo-dye-degradation-in-a-uasb-bioreactor-mechanism-and-kinetics - Ask this paper | Bohrium [bohrium.com]

An In-depth Technical Guide to the Photophysical Properties and Fluorescence Spectra of Tide Fluor 4 (TF4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties of Tide Fluor 4 (TF4), a red fluorescent dye. The information is curated for researchers, scientists, and drug development professionals who utilize fluorescent probes in their work. This document includes quantitative data, detailed experimental methodologies, and visualizations of relevant applications.

Introduction to Tide Fluor 4 (TF4)

Tide Fluor 4 (TF4) is a fluorescent dye that serves as a superior alternative to other red fluorophores such as ROX and Texas Red. It exhibits strong fluorescence intensity and is characterized by its pH-independent fluorescence in a range of pH 3 to 11. These properties make TF4 a robust tool for various applications in biological research, particularly in the development of sensitive and stable FRET (Förster Resonance Energy Transfer) peptides and nucleotides for detecting protease activity and for use in molecular beacons.

Core Photophysical Properties

The photophysical parameters of a fluorescent dye are critical for its effective application. These properties dictate the optimal conditions for excitation and emission detection, as well as the brightness and sensitivity of the dye. The quantitative photophysical properties of Tide Fluor 4 are summarized in the table below.

Property	Value	Unit
Excitation Maximum (λex)	590	nm
Emission Maximum (λem)	618	nm
Molar Extinction Coefficient (ε)	90,000	cm⁻¹M⁻¹
Fluorescence Quantum Yield (ΦF)	0.91	-
Recommended Excitation Laser	594	nm

Fluorescence Spectra

The fluorescence spectrum of a molecule illustrates its excitation and emission characteristics across a range of wavelengths. The spectral properties of Tide Fluor 4 are presented below.

Figure 1: Normalized excitation and emission spectra of Tide Fluor 4 (TF4). The excitation spectrum is shown on the left, and the emission spectrum is on the right.

Experimental Protocols

The accurate determination of photophysical properties is essential for the reliable application of fluorescent dyes. Below are detailed methodologies for key experiments used to characterize fluorophores like Tide Fluor 4.

Determination of Molar Extinction Coefficient

The molar extinction coefficient is a measure of how strongly a chemical species absorbs light at a given wavelength.

Workflow for Molar Extinction Coefficient Determination

Caption: Workflow for determining the molar extinction coefficient.

Methodology:

• Sample Preparation: A concentrated stock solution of Tide Fluor 4 is prepared in a high-quality solvent like dimethyl sulfoxide (DMSO). A series of dilutions are then made in the aqueous buffer of choice (e.g., PBS, pH 7.4).

• Absorbance Measurement: The absorbance of each dilution is measured at the maximum absorption wavelength (λex) using a calibrated spectrophotometer. A blank containing only the buffer is used to zero the instrument.

• Data Analysis: A plot of absorbance versus concentration is generated. According to the Beer-Lambert law (A = εcl, where A is absorbance, ε is the molar extinction coefficient, c is the concentration, and l is the path length), the molar extinction coefficient is calculated from the slope of the resulting linear fit.

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is the ratio of photons emitted to photons absorbed and represents the efficiency of the fluorescence process.

Workflow for Quantum Yield Determination

Caption: Workflow for determining the fluorescence quantum yield.

Methodology:

• Sample Preparation: Prepare optically dilute solutions (absorbance < 0.1 at the excitation wavelength) of both the Tide Fluor 4 sample and a reference standard with a known quantum yield (e.g., Rhodamine 101 in ethanol) in the same solvent or solvents with a similar refractive index.

• Fluorescence Measurement: Record the fluorescence emission spectra of both the sample and the standard using the same excitation wavelength and instrument settings.

• Data Analysis: Integrate the area under the emission curves for both the sample and the standard. The quantum yield of the sample (Φ_s) is calculated using the following equation: Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s² / n_r²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent. The subscripts 's' and 'r' denote the sample and the reference, respectively.

Signaling Pathway Application: FRET-Based Protease Assay

Tide Fluor 4 is often used in conjunction with a quencher molecule in Fluorescence Resonance Energy Transfer (FRET) based assays. These assays are powerful tools for studying enzyme activity, including proteases, which are crucial components of many signaling pathways.

FRET-Based Protease Assay Signaling Pathway

Caption: Diagram of a FRET-based protease assay.

In this system, a peptide substrate is synthesized with Tide Fluor 4 on one end and a quencher molecule on the other. In the intact peptide, the close proximity of the dye and quencher allows for FRET to occur upon excitation of TF4, resulting in the quenching of its fluorescence. When a specific protease is present and active, it cleaves the peptide substrate. This cleavage separates the TF4 from the quencher, disrupting FRET and leading to an increase in fluorescence emission from TF4. The rate of fluorescence increase is directly proportional to the protease activity. This principle is widely used in drug discovery to screen for protease inhibitors.

A Technical Guide to REDD1: Discovery, Synthesis, and Role in the mTOR Signaling Pathway

Clarification on the Term "RED 4": The term "RED 4" is not a standard or unique identifier for a specific molecule within the scientific or drug development literature. Searches for "RED 4" yield results for various substances, most notably "FD&C Red No. 4," a synthetic dye. However, given the context of a technical guide for researchers and drug development professionals, it is highly probable that the intended subject is REDD1 (Regulated in Development and DNA Damage responses 1). REDD1, also known as DDIT4 (DNA-Damage-Inducible Transcript 4), is a critical protein involved in cellular signaling, making it a relevant target for research and therapeutic development. This guide will focus on REDD1.

Discovery and Background

REDD1 was first identified in 2002 as a gene whose expression is induced by conditions of cellular stress, particularly hypoxia (low oxygen) and DNA damage.[1] It is a highly conserved 232-amino acid protein with a predicted molecular weight of 25 kDa, though it often appears at 35 kDa on an SDS-PAGE gel.[2] The REDD1 protein lacks any recognized enzymatic domains, suggesting it functions as a regulatory protein.[1][2]

Subsequent research identified REDD1 under different names; for instance, it was discovered as "Dig2" (dexamethasone-induced gene 2) in studies on glucocorticoid-induced apoptosis in lymphoid cells.[3][4] A significant breakthrough in understanding its function came with the discovery that REDD1 is a crucial negative regulator of the mechanistic Target of Rapamycin (mTOR) signaling pathway, a central controller of cell growth, proliferation, and metabolism.[1][5]

Biological Synthesis and Regulation

The synthesis of the REDD1 protein is tightly regulated, primarily at the transcriptional level, in response to a wide array of cellular stressors.

Transcriptional Induction:

• Hypoxia: Under hypoxic conditions, the transcription factor Hypoxia-Inducible Factor 1 (HIF-1) is stabilized and binds to a hypoxia response element in the DDIT4 promoter, leading to a significant increase in REDD1 mRNA transcription.[4]

• DNA Damage: DNA damage can induce REDD1 expression through the p53 and p63 tumor suppressor proteins.[6]

• Energy Stress: Conditions that deplete cellular energy, such as glucose deprivation, lead to REDD1 induction.[7]

• Glucocorticoids: Treatment with glucocorticoids like dexamethasone strongly upregulates REDD1 expression in certain cell types, such as thymocytes.[3]

• ER Stress: Stress in the endoplasmic reticulum can induce REDD1 transcription through the activation of the transcription factor ATF4.[8]

Post-Translational Regulation: REDD1 is an unstable protein with a very short half-life, estimated to be around 5-7 minutes in HEK293 cells.[1] Its degradation is mediated by the ubiquitin-proteasome system. The CUL4A–DDB1–ROC1–β-TRCP E3 ubiquitin ligase complex has been identified as being responsible for targeting REDD1 for ubiquitination and subsequent degradation.[1][9] This rapid turnover allows cells to quickly restore mTOR signaling once a stress condition is resolved.[1][9]

The REDD1 Signaling Pathway

REDD1's primary function is to inhibit mTOR Complex 1 (mTORC1). It acts as an intermediary that connects stress signals to the core mTOR regulatory machinery.

Mechanism of mTORC1 Inhibition: The canonical pathway for mTORC1 activation involves the small GTPase Rheb. When Rheb is bound to GTP, it activates mTORC1. The tuberous sclerosis complex (TSC), composed of TSC1 and TSC2 proteins, acts as a GTPase-activating protein (GAP) for Rheb, converting it to its inactive GDP-bound state, thereby inhibiting mTORC1.

REDD1 functions upstream of the TSC complex. The prevailing model suggests that REDD1 disrupts the inhibitory binding of 14-3-3 proteins to TSC2.[2][4] Under basal conditions, 14-3-3 proteins sequester TSC2, keeping the TSC complex inactive. Upon induction by stress, REDD1 binds to 14-3-3 proteins, causing them to release TSC2. This allows TSC1 and TSC2 to form an active complex, which then inhibits Rheb and, consequently, shuts down mTORC1 signaling.[4]

Caption: REDD1-mediated inhibition of the mTORC1 signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative data related to REDD1 expression and function as reported in the literature.

Table 1: REDD1 Protein Stability

Cell Line	Half-life (minutes)	Regulatory Mechanism
HEK293	~5-7	CUL4A-DDB1-β-TRCP E3 Ligase
HCT-116	Rapid Degradation	Ubiquitin-Proteasome System
MCF-7	Rapid Degradation	Ubiquitin-Proteasome System

Data compiled from Katiyar et al., 2009.[1]

Table 2: Induction of REDD1 mRNA Expression

Cell Type	Stimulus	Fold Change (approx.)	Time Point
Primary Human CD4 T-cells	CD3/CD28 beads + IL-2	~10x	3 hours
Primary Human CD4 T-cells	CD3/CD28 beads + IL-2	~40x	72 hours
Rat2 Fibroblasts	Serum Deprivation (4h)	~7.3x	4 hours

Data compiled from Shah et al., 2015 and McGhee et al., 2015.[8][10]

Experimental Protocols

Studying the REDD1 pathway typically involves measuring changes in its expression and the subsequent impact on mTORC1 activity.

Western Blotting for REDD1 and mTORC1 Activity

This protocol is used to detect the levels of REDD1 protein and the phosphorylation state of mTORC1 downstream targets, such as p70S6K, which is a reliable readout of mTORC1 activity.

1. Sample Preparation (Cell Lysate):

• Culture cells to the desired confluency and apply experimental conditions (e.g., hypoxia, drug treatment).
• Place the culture dish on ice and wash cells with ice-cold Phosphate-Buffered Saline (PBS).[11]
• Aspirate PBS and add ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors.[11]
• Scrape the cells and transfer the suspension to a microcentrifuge tube.
• Agitate for 30 minutes at 4°C, then centrifuge at ~16,000 x g for 20 minutes at 4°C to pellet cell debris.[11]
• Collect the supernatant (protein lysate) and determine the protein concentration using a BCA or Bradford assay.

2. SDS-PAGE and Protein Transfer:

• Denature 20-30 µg of protein lysate by boiling in Laemmli sample buffer at 95°C for 5 minutes.[11]
• Load samples onto an SDS-polyacrylamide gel (e.g., 4-20% gradient gel) along with a molecular weight marker.[12]
• Run the gel until adequate separation is achieved (e.g., 100-150V).[12]
• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet, semi-dry, or dry transfer system.[13]

3. Immunoblotting:

• Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST)).[13]
• Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-REDD1, anti-phospho-p70S6K (Thr389), anti-total-p70S6K) overnight at 4°C with gentle agitation.[13]
• Wash the membrane three times for 5-10 minutes each with TBST.[13]
• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[12]
• Wash the membrane again as in the previous step.

4. Detection:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.[12]
• Capture the signal using a CCD camera-based imager or X-ray film.[12]
• Analyze band intensity using image analysis software. Normalize phosphorylated protein levels to total protein levels.

Luciferase Reporter Assay for REDD1 Promoter Activity

This assay is used to quantify how different stimuli or compounds affect the transcriptional activity of the DDIT4 (REDD1) gene promoter.

1. Plasmid Construct Preparation:

• Clone the promoter region of the DDIT4 gene into a reporter vector, upstream of a luciferase gene (e.g., Firefly luciferase). This is the experimental reporter plasmid.[14][15]
• A second control plasmid, containing a different luciferase gene (e.g., Renilla luciferase) driven by a constitutive promoter (e.g., CMV), is used for normalization.[16]

2. Cell Transfection and Treatment:

• Co-transfect the experimental reporter plasmid and the control plasmid into the desired cell line using a suitable transfection reagent.
• Allow cells to recover and express the reporters (typically 24 hours).
• Apply the experimental treatment (e.g., hypoxic conditions, drug of interest) for the desired duration.

3. Cell Lysis and Luminescence Measurement:

• Wash the cells with PBS and lyse them using a passive lysis buffer provided with the assay kit.
• Transfer the cell lysate to a luminometer-compatible plate.
• Use a dual-luciferase assay system. First, add the Firefly luciferase substrate and measure the luminescence (this is the experimental signal).[15]
• Next, add the Renilla luciferase substrate, which quenches the Firefly signal and initiates the Renilla reaction, and measure the luminescence again (this is the control signal).[16]

4. Data Analysis:

• Normalize the data by calculating the ratio of Firefly luminescence to Renilla luminescence for each sample. This corrects for variations in transfection efficiency and cell number.[14]
• Calculate the fold change in promoter activity by comparing the normalized ratios of treated samples to untreated (control) samples.[14]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for investigating the role of REDD1 in response to a cellular stressor.

Caption: Workflow for studying REDD1 expression and mTORC1 activity.

References

• 1. embopress.org [embopress.org]
• 2. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 3. REDD1/DDIT4-independent mTORC1 Inhibition and Apoptosis by Glucocorticoids in Thymocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA Damage Inducible Transcript 4 Gene: The Switch of the Metabolism as Potential Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of mTOR function in response to hypoxia by REDD1 and the TSC1/TSC2 tumor suppressor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. REDD1 Antibody | Cell Signaling Technology [cellsignal.com]
• 7. Growth control under stress: mTOR regulation through the REDD1-TSC pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulated in DNA Damage and Development 1 (REDD1) promotes cell survival during serum deprivation by sustaining repression of signaling through the mechanistic target of rapamycin in complex 1 (mTORC1) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. REDD1, an inhibitor of mTOR signalling, is regulated by the CUL4A–DDB1 ubiquitin ligase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. REDD1 Is Essential for Optimal T Cell Proliferation and Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bio-rad.com [bio-rad.com]
• 12. addgene.org [addgene.org]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. m.youtube.com [m.youtube.com]
• 15. youtube.com [youtube.com]
• 16. youtube.com [youtube.com]

An In-depth Technical Guide to the Interaction of Erythrocyte Protein 4.1R with Cellular Membranes

Disclaimer: The term "RED 4" is not a standard scientific identifier. Based on the context of cellular membrane interactions, this guide will focus on Erythrocyte membrane protein band 4.1 (Protein 4.1R) , a key structural protein of the red blood cell membrane, which is a plausible subject of the query.

Introduction

Erythrocyte Protein 4.1R is a multifunctional phosphoprotein that plays a critical role in maintaining the integrity, shape, and mechanical properties of the red blood cell membrane.[1][2] Initially identified as "band 4.1" on SDS-PAGE gels of erythrocyte membranes, Protein 4.1R is the prototypical member of the protein 4.1 family.[1] It functions as a crucial linker, connecting the spectrin-actin cytoskeleton to the overlying plasma membrane through interactions with various transmembrane proteins.[1][2] This guide provides a detailed overview of the molecular interactions of Protein 4.1R with cellular membranes, focusing on its binding partners, the quantitative aspects of these interactions, relevant experimental protocols, and its role in signaling pathways.

Protein 4.1R and its Binding Partners at the Cellular Membrane

Protein 4.1R is an 80-kDa protein that organizes a macromolecular complex of skeletal and transmembrane proteins.[3][4] Its interactions are crucial for both the structural stability of the erythrocyte and for various cellular processes in non-erythroid cells.[1] The key interactions of Protein 4.1R within the red blood cell membrane include:

• Lateral Interactions: It forms a ternary complex with spectrin and actin, which is fundamental to the structure of the membrane skeleton.[3]

• Vertical Interactions: It links the cytoskeleton to the membrane by binding to the cytoplasmic domains of several transmembrane proteins, including Glycophorin C (GPC), Band 3 (anion exchanger 1), Duffy, XK, and Kell.[5][6]

The 30-kDa N-terminal domain of Protein 4.1R is the primary site for these interactions with transmembrane proteins.[3][6] This domain is structurally organized into three lobes (A, B, and C), each with specific binding partners.[7]

Quantitative Data on Protein 4.1R Interactions

The following table summarizes the quantitative data available for the interaction of Protein 4.1R with its key binding partners.

Interacting Partner	Domain of 4.1R Involved	Method	Binding Affinity (Kd)	Notes
β-spectrin	10 kDa domain	Pull-down assay	~30% reduction in binding upon PKC phosphorylation	Phosphorylation of Protein 4.1R weakens its affinity for β-spectrin.[7]
F-actin	10 kDa domain	Actin pelleting assay	Not significantly affected by phosphorylation	The interaction is stable even with post-translational modifications of 4.1R.[7]
Glycophorin C (GPC)	30 kDa domain (Lobe B)	In solution binding assays	Suppressed by phosphorylation at Ser312 or Ser331	Phosphorylation regulates the vertical linkage between the cytoskeleton and the membrane.[5]
Duffy	30 kDa domain (Lobe B)	In solution binding assays	Suppressed by phosphorylation at Ser312 or Ser331	Similar to GPC, the interaction is modulated by phosphorylation.[5]
XK	30 kDa domain (Lobe B)	In solution binding assays	Suppressed by phosphorylation at Ser312 or Ser331	The binding is phosphorylation-dependent.[5]
Band 3	30 kDa domain (Lobe A)	In vitro binding assays	Not significantly affected by phosphorylation of 4.1R at Ser312/Ser331	This interaction appears to be regulated by different mechanisms.[5][7]
Rh	30 kDa domain (Lobe A)	Pull-down assay	Direct binding demonstrated	The binding is to a specific lobe of the 30-kDa domain.[3]
p55	30 kDa domain (Lobe C)	In vitro binding assays	Binding is modified by Ca2+ and calmodulin	This interaction is part of a ternary complex with GPC.[6][7]
β1 integrin	30 kDa domain	GST pull-down assay	Direct interaction demonstrated	This interaction is important for cell adhesion and migration in keratinocytes.[8]

Experimental Protocols

The study of Protein 4.1R and its interactions with the cellular membrane involves a variety of biochemical and cell biology techniques. Below are detailed methodologies for some of the key experiments.

This protocol is used to study the in vivo association of Protein 4.1R with its binding partners.

• Cell Lysis: Cells are solubilized in an ice-cold lysis buffer (e.g., 25 mM Tris-HCl, pH 7.5-8.0, 140 mM NaCl, 2 mM EDTA) containing protease and phosphatase inhibitors (e.g., 1 mM Na3VO4, 1 µg/ml aprotinin, 1 µg/ml leupeptin, 1 mM PMSF) and a non-ionic detergent (e.g., 0.2-1% Triton X-100 or n-dodecyl-β-D-maltoside).[9]

• Immunoprecipitation: The cell lysate is pre-cleared with protein A/G-Sepharose beads. The supernatant is then incubated with a primary antibody specific to the protein of interest (e.g., anti-4.1R) for several hours at 4°C.[10] Protein A/G-Sepharose beads are added to capture the antibody-protein complexes.

• Washing and Elution: The beads are washed multiple times with lysis buffer to remove non-specific binding. The bound proteins are then eluted by boiling in SDS sample buffer.

• Immunoblotting: The eluted proteins are separated by SDS-PAGE, transferred to a nitrocellulose or PVDF membrane, and probed with primary antibodies against the expected interacting proteins, followed by HRP-conjugated secondary antibodies for detection.[9][11]

This in vitro technique is used to confirm direct protein-protein interactions.

• Protein Expression and Purification: One protein is expressed as a GST-fusion protein (e.g., GST-tagged domains of 4.1R) in bacteria and purified using glutathione-Sepharose beads. The other protein (the "prey") can be expressed and purified separately or used from a cell lysate.

• Binding Reaction: The purified GST-fusion protein immobilized on beads is incubated with the prey protein in a suitable binding buffer.

• Washing and Elution: The beads are washed to remove non-specifically bound proteins. The bound proteins are then eluted.

• Detection: The eluted proteins are analyzed by SDS-PAGE and immunoblotting using an antibody specific to the prey protein.[11]

This method is used to quantify the surface expression of transmembrane proteins that interact with Protein 4.1R.

• Cell Preparation: Red blood cells are washed in PBS supplemented with 0.1% BSA.[11]

• Antibody Staining: A defined number of cells (e.g., 1 x 10^6) are incubated with a primary antibody targeting an extracellular epitope of a transmembrane protein (e.g., GPC, Band 3, Kell, Duffy) on ice.[11]

• Secondary Antibody Staining: After washing, the cells are incubated with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-conjugated).[11]

• Analysis: The cells are washed again and analyzed on a flow cytometer to measure the fluorescence intensity, which is proportional to the number of surface proteins.[11]

Signaling Pathways and Molecular Interactions

Protein 4.1R is not merely a structural protein; it is also involved in cellular signaling.

In red blood cells, the externalization of phosphatidylserine (PS) is a signal for eryptosis (erythrocyte apoptosis) and subsequent clearance by phagocytes. Protein 4.1R plays a role in this pathway. Studies on 4.1R-deficient erythrocytes have shown a significant increase in PS exposure when ligands for the CD47 glycoprotein are bound.[12][13][14] This suggests that Protein 4.1R is part of a complex that regulates the spatial organization of PS in the membrane and its exposure upon specific stimuli.[12][14]

Caption: Protein 4.1R's role in the phosphatidylserine exposure pathway.

In mast cells, Protein 4.1R acts as a positive regulator of signaling through the high-affinity IgE receptor (FcεRI).[9] 4.1R-deficient mast cells exhibit significantly reduced degranulation upon FcεRI aggregation.[9] This indicates that Protein 4.1R is involved in the downstream signaling cascade that leads to the release of inflammatory mediators.

Caption: Positive regulation of FcεRI signaling by Protein 4.1R in mast cells.

The following diagram illustrates the complex network of interactions involving Protein 4.1R at the erythrocyte membrane.

Caption: Interaction network of Protein 4.1R at the cellular membrane.

Conclusion

Protein 4.1R is a linchpin in the architecture of the red blood cell membrane, orchestrating a complex network of interactions that are vital for cellular integrity and function. Its role extends beyond that of a simple structural scaffold, as it is actively involved in signaling pathways that govern cell fate and immune responses. The regulation of its interactions through post-translational modifications, such as phosphorylation, highlights the dynamic nature of the membrane cytoskeleton. A thorough understanding of the molecular interactions of Protein 4.1R is essential for elucidating the pathophysiology of hereditary hemolytic anemias and for developing novel therapeutic strategies targeting membrane-related disorders.

References

• 1. mdpi.com [mdpi.com]
• 2. Protein 4.1, a multifunctional protein of the erythrocyte membrane skeleton: structure and functions in erythrocytes and nonerythroid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regulation of protein 4.1R interactions with membrane proteins by Ca2+ and calmodulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Protein 4.1R regulates cell adhesion, spreading, migration and motility of mouse keratinocytes by modulating surface expression of β1 integrin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Cytoskeletal Protein 4.1R Is a Positive Regulator of the FcεRI Signaling and Chemotaxis in Mast Cells [frontiersin.org]
• 10. Protein 4.1 R-135 Interacts with a Novel Centrosomal Protein (CPAP) Which Is Associated with the γ-Tubulin Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protein 4.1R-dependent multiprotein complex: New insights into the structural organization of the red blood cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4.1R-deficient human red blood cells have altered phosphatidylserine exposure pathways and are deficient in CD44 and CD47 glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchportal.plymouth.ac.uk [researchportal.plymouth.ac.uk]
• 14. 4.1R-deficient human red blood cells have altered phosphatidylserine exposure pathways and are deficient in CD44 and CD47 glycoproteins | Haematologica [haematologica.org]

Early-Stage Research on the Novel Kinase Inhibitor RED-X: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following document is a hypothetical case study based on typical early-stage drug discovery data and processes. The compound "RED-X" is fictional and used for illustrative purposes to meet the structural and content requirements of the prompt.

Introduction

The aberrant activation of cellular signaling pathways is a hallmark of many human diseases, including cancer and inflammatory disorders. The Janus kinase (JAK) / signal transducer and activator of transcription (STAT) pathway is a critical signaling cascade involved in cell proliferation, differentiation, and immune response.[1] Dysregulation of the JAK/STAT pathway is implicated in various malignancies and autoimmune diseases, making its components attractive targets for therapeutic intervention.[1][2] This whitepaper details the early-stage preclinical research of RED-X, a novel small molecule inhibitor targeting the JAK2 kinase.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo data for the RED-X compound.

Table 1: In Vitro Kinase Inhibition Profile of RED-X

Kinase Target	IC50 (nM)	Assay Type
JAK1	150	Biochemical
JAK2	5	Biochemical
JAK3	250	Biochemical
TYK2	180	Biochemical

IC50: The half-maximal inhibitory concentration.

Table 2: Cellular Activity of RED-X in a Human Cell Line (HEL 92.1.7)

Assay	Endpoint	EC50 (nM)
p-STAT3 Inhibition	Western Blot	25
Cell Viability	MTS Assay	50
Apoptosis Induction	Caspase-Glo 3/7	75

EC50: The half-maximal effective concentration.

Table 3: In Vivo Efficacy of RED-X in a Mouse Xenograft Model (HEL 92.1.7)

Treatment Group	Dose (mg/kg, oral, daily)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
RED-X	10	35
RED-X	30	68
RED-X	100	85

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Biochemical Kinase Inhibition Assay

Objective: To determine the in vitro potency of RED-X against a panel of JAK family kinases.

Materials:

• Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes.

• ATP and a suitable peptide substrate.

• ADP-Glo™ Kinase Assay kit (Promega).

• RED-X compound dissolved in DMSO.

• 384-well assay plates.

Procedure:

• Prepare serial dilutions of the RED-X compound in DMSO, and then further dilute in assay buffer.

• Add 5 µL of the diluted compound or vehicle (DMSO) to the wells of a 384-well plate.

• Add 10 µL of a solution containing the kinase and peptide substrate to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

• Incubate the plate at room temperature for 1 hour.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ detection reagents, following the manufacturer's protocol.

• Luminescence is measured using a plate reader.

• Data is normalized to controls, and IC50 values are calculated using a four-parameter logistic curve fit.

Cell Viability MTS Assay

Objective: To assess the effect of RED-X on the viability of a cancer cell line with a constitutively active JAK/STAT pathway.

Materials:

• HEL 92.1.7 human erythroleukemia cell line.

• RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• RED-X compound dissolved in DMSO.

• CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS) kit (Promega).

• 96-well cell culture plates.

Procedure:

• Seed HEL 92.1.7 cells into 96-well plates at a density of 5,000 cells per well and incubate for 24 hours.

• Treat the cells with serial dilutions of RED-X or vehicle (DMSO) for 72 hours.

• Add 20 µL of MTS reagent to each well.

• Incubate the plate for 2 hours at 37°C in a humidified, 5% CO2 incubator.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control wells.

• Determine the EC50 value by plotting cell viability against the logarithm of the compound concentration.

Visualization of Signaling Pathways and Workflows

JAK/STAT Signaling Pathway Inhibition by RED-X

The following diagram illustrates the mechanism of action of RED-X within the JAK/STAT signaling pathway.

Mechanism of RED-X inhibition of the JAK/STAT pathway.

Preclinical Experimental Workflow for RED-X

The diagram below outlines the logical flow of the early-stage preclinical evaluation of the RED-X compound.

Workflow for the preclinical evaluation of RED-X.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Utilization of kinase inhibitors as novel therapeutic drug targets: A review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

RED 4 Protocol for Live-Cell Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The RED 4 protocol, standing for R eal-time E valuation of D rug-induced Mitochondrial D ysfunction, is a robust method for assessing mitochondrial health and dynamics in live cells using red fluorescent probes. This application note provides a detailed protocol for utilizing red-fluorescent dyes to monitor changes in mitochondrial membrane potential (ΔΨm), a key indicator of cell health and a critical parameter in drug discovery and toxicology studies. The protocol is designed for researchers in academic and industrial settings to investigate the effects of novel compounds on cellular bioenergetics and to elucidate mechanisms of drug-induced toxicity. Red-emitting fluorescent probes are particularly advantageous for live-cell imaging due to their reduced phototoxicity and deeper tissue penetration compared to shorter wavelength dyes.[1]

Application in Drug Development

Live-cell imaging is a powerful tool in the drug discovery pipeline, offering real-time insights into the mechanism of action and potential off-target effects of therapeutic candidates.[1] The RED 4 protocol is particularly suited for:

• Efficacy Studies: Assessing the ability of drugs to modulate mitochondrial function in diseases with metabolic dysregulation.

• Toxicity Screening: Identifying compounds that induce mitochondrial toxicity, a common cause of drug attrition.

• Mechanism of Action Studies: Elucidating how a drug impacts cellular pathways by observing dynamic changes in mitochondrial health.

• High-Content Screening: Adapting the protocol for automated microscopy platforms to screen large compound libraries.

Principle of the Assay

The RED 4 protocol primarily utilizes potentiometric red fluorescent dyes, such as Tetramethylrhodamine, Methyl Ester (TMRM) or MitoTracker™ Red CMXRos, that accumulate in the mitochondria of healthy cells in a membrane potential-dependent manner. A decrease in the mitochondrial membrane potential, an early hallmark of apoptosis and cellular stress, results in a quantifiable reduction in mitochondrial fluorescence. This change can be monitored over time in response to treatment with a compound of interest.

Quantitative Data Summary

The following tables provide a summary of typical quantitative parameters for the RED 4 protocol. These values may require optimization depending on the cell type, dye, and instrumentation used.

Table 1: Red Fluorescent Dyes for Mitochondrial Imaging

Dye Name	Excitation (nm)	Emission (nm)	Working Concentration	Incubation Time (min)	Fixable	Reference
TMRM	~548	~573	20-100 nM	15-30	No	[2]
MitoTracker™ Red CMXRos	~579	~599	50-200 nM	15-30	Yes	[3]
MitoTracker™ Deep Red FM	~644	~665	25-100 nM	15-30	Yes	[3]

Table 2: Example Experimental Parameters for Drug-Induced Mitochondrial Dysfunction Assay

Parameter	Value
Cell Type	HeLa, Jurkat, or other relevant cell line
Seeding Density	5,000 - 10,000 cells/well (96-well plate)
Compound Concentration	0.1 µM - 100 µM (or as required)
Imaging Frequency	1 image every 15-30 minutes
Imaging Duration	4 - 24 hours

Experimental Protocols

Protocol 1: Preparation of Reagents

• Dye Stock Solution: Prepare a 1 mM stock solution of the chosen red fluorescent mitochondrial dye (e.g., TMRM, MitoTracker™ Red CMXRos) in anhydrous dimethyl sulfoxide (DMSO).

• Working Solution: On the day of the experiment, dilute the dye stock solution in pre-warmed, serum-free cell culture medium to the desired working concentration (refer to Table 1). Protect the working solution from light.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a series of dilutions in complete cell culture medium to achieve the final desired concentrations.

Protocol 2: Cell Culture and Staining

• Cell Seeding: Seed cells in a black-walled, clear-bottom 96-well imaging plate at the desired density (refer to Table 2) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Cell Staining:

  • Remove the culture medium from the wells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Add the dye working solution to each well and incubate for 15-30 minutes at 37°C, protected from light.

• Wash: Remove the dye working solution and wash the cells twice with pre-warmed complete cell culture medium.

• Compound Addition: Add the prepared compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control for mitochondrial depolarization (e.g., CCCP, a protonophore).

Protocol 3: Live-Cell Imaging and Data Acquisition

• Microscope Setup: Use an environmentally controlled (37°C, 5% CO₂) fluorescence microscope equipped for live-cell imaging. Select the appropriate filter set for the chosen red fluorescent dye.

• Image Acquisition:

  • Define the imaging parameters (e.g., exposure time, laser power) to minimize phototoxicity.

  • Set up a time-lapse acquisition to capture images at regular intervals (e.g., every 15-30 minutes) for the desired duration (e.g., 4-24 hours).

  • Acquire images from multiple fields of view per well to ensure robust data.

Protocol 4: Data Analysis and Interpretation

• Image Analysis: Use image analysis software to quantify the mean fluorescence intensity of the mitochondria within the cells for each time point and treatment condition.

• Data Normalization: Normalize the fluorescence intensity of the treated cells to the vehicle control at each time point.

• Interpretation: A significant decrease in red fluorescence intensity in the compound-treated cells compared to the vehicle control indicates mitochondrial depolarization and potential cytotoxicity.

Visualization of Workflows and Pathways

Experimental Workflow

Caption: The RED 4 experimental workflow from preparation to data analysis.

Intrinsic Apoptosis Signaling Pathway

Caption: The intrinsic apoptosis pathway initiated by mitochondrial dysfunction.

Conclusion

The RED 4 protocol provides a sensitive and dynamic method for assessing drug-induced mitochondrial dysfunction in live cells. By leveraging the properties of red fluorescent dyes, researchers can gain valuable insights into the safety and mechanism of action of novel therapeutic compounds. The detailed protocols and workflow visualizations provided in this application note serve as a comprehensive guide for implementing this powerful live-cell imaging technique in drug discovery and development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Choosing proper fluorescent dyes, proteins, and imaging techniques to study mitochondrial dynamics in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: RED 4 Fluorescent Probe for Protein Labeling

Introduction

RED 4 is a bright, red-emitting fluorescent dye widely utilized by researchers, scientists, and drug development professionals for the covalent labeling of proteins and other biomolecules.[1][2] Its robust fluorescence and high photostability make it an excellent choice for a variety of applications, including fluorescence microscopy, immunofluorescence, flow cytometry, and histology.[2][3][4] This document provides detailed application notes and protocols for the use of RED 4 as a fluorescent probe for protein labeling.

Principle of Operation

RED 4 is commonly available as an amine-reactive succinimidyl ester or a sulfonyl chloride derivative.[3][5] These reactive groups readily form stable covalent bonds with primary amines (e.g., the side chain of lysine residues) on the surface of proteins.[5] This allows for the straightforward and efficient labeling of antibodies, enzymes, and other proteins of interest. The resulting RED 4-protein conjugate can then be used to visualize, track, and quantify the target protein in various biological assays.

Quantitative Data

The spectral properties of RED 4 make it compatible with common excitation sources and filter sets.[1][6] Key quantitative data for the RED 4 fluorescent probe are summarized in the table below.

Property	Value	Reference
Excitation Maximum (λex)	~595 nm	[2][3][7]
Emission Maximum (λem)	~615 nm	[2][3][7]
Molar Extinction Coefficient	~85,000 cm⁻¹M⁻¹ at 596 nm	[3]
Recommended Laser Lines	561 nm or 594 nm	[1][6]
Common Applications	Fluorescence Microscopy, Flow Cytometry, Immunofluorescence	[2][3][7]

Applications

The versatility of RED 4 allows for its use in a wide range of biological research applications:

• Immunofluorescence: RED 4-labeled antibodies are extensively used to detect the presence and subcellular localization of specific proteins in fixed and permeabilized cells.[2][6]

• Flow Cytometry: Conjugating RED 4 to antibodies enables the identification and quantification of specific cell populations based on the expression of cell surface or intracellular proteins.[3]

• Cell Tracking: Cells can be labeled with RED 4 to monitor their movement, proliferation, and differentiation in vitro and in vivo.[2]

• Protein-Protein Interaction Studies: By labeling a protein of interest, its interaction with other molecules can be studied using techniques such as Förster Resonance Energy Transfer (FRET) when paired with a suitable donor fluorophore.

Experimental Workflow Overview

The general workflow for labeling a target protein with RED 4 involves several key steps, from preparation to the final application.

General workflow for protein labeling with RED 4.

Protocols: Protein Labeling with Amine-Reactive RED 4

This protocol provides a detailed methodology for labeling proteins with an amine-reactive succinimidyl ester derivative of RED 4. The protocol has been optimized for labeling IgG antibodies but can be adapted for other proteins.[5]

Materials Required

• Purified protein (1-2 mg/mL in an amine-free buffer)

• Amine-reactive RED 4 (succinimidyl ester)

• Anhydrous dimethyl sulfoxide (DMSO)

• 1 M Sodium bicarbonate, pH 8.3

• Purification column (e.g., gel filtration)

• Phosphate-buffered saline (PBS), pH 7.2-7.4

• Reaction tubes

• Pipettes

Experimental Protocol

1. Protein Preparation

1.1. The protein to be labeled must be in an amine-free buffer, such as PBS, MES, or HEPES, at a pH of 6.5-8.5.[8] Buffers containing primary amines (e.g., Tris or glycine) will compete with the protein for reaction with the dye and must be removed.[5][8]

1.2. If necessary, perform buffer exchange by dialysis against PBS or by using a desalting column.

1.3. The optimal protein concentration is typically between 1-4 mg/mL.[8]

2. RED 4 Dye Preparation

2.1. Allow the vial of amine-reactive RED 4 to equilibrate to room temperature before opening to prevent moisture condensation.

2.2. Prepare a stock solution of the reactive dye by dissolving it in anhydrous DMSO. For example, add 10 µL of DMSO to a vial containing the reactive dye.[9] This stock solution should be used immediately.

3. Protein Conjugation Reaction

3.1. Adjust the pH of the protein solution to 8.3 by adding 1/10 volume of 1 M sodium bicarbonate. For example, add 50 µL of 1 M sodium bicarbonate to 0.5 mL of the protein solution.[9]

3.2. Add the appropriate amount of the RED 4 stock solution to the protein solution. The optimal dye-to-protein molar ratio should be determined empirically, but a starting point of 10-20 moles of dye per mole of protein is recommended for antibodies.

3.3. Mix the reaction solution gently by pipetting up and down and incubate for 1 hour at room temperature, protected from light.[5]

4. Purification of the Labeled Protein

4.1. Prepare a gel filtration column (e.g., Sephadex G-25) equilibrated with PBS. The resin should be capable of separating the labeled protein from the unconjugated dye.[5]

4.2. Apply the reaction mixture to the top of the column and allow it to enter the resin bed.

4.3. Elute the protein with PBS. The first colored band to elute will be the RED 4-labeled protein. The second, slower-moving band will be the free, unreacted dye.

4.4. Collect the fractions containing the labeled protein.

5. Determination of Degree of Labeling (DOL)

5.1. Measure the absorbance of the purified, labeled protein at 280 nm (A280) and at the excitation maximum of RED 4 (~595 nm, A595).

5.2. Calculate the protein concentration using the following formula:

5.3. Calculate the concentration of the dye using the Beer-Lambert law:

5.4. The Degree of Labeling (DOL) is the molar ratio of the dye to the protein:

6. Storage of the Conjugate

6.1. Store the labeled protein at 4°C, protected from light. For long-term storage, the conjugate can be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles.[5] The addition of a stabilizing agent like bovine serum albumin (BSA) at 1-10 mg/mL may be beneficial.[5]

Signaling Pathway Visualization

The following diagram illustrates the use of a RED 4-labeled secondary antibody in an indirect immunofluorescence workflow to detect a target antigen.

Indirect immunofluorescence using a RED 4-labeled antibody.

References

• 1. lifetein.com [lifetein.com]
• 2. labinsights.nl [labinsights.nl]
• 3. Texas Red - Wikipedia [en.wikipedia.org]
• 4. optolongfilter.com [optolongfilter.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Texas Red Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
• 8. abcam.com [abcam.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]

Application Note: Utilizing a Novel Red Fluorescent Probe for High-Throughput Screening of Kinase Inhibitors

Introduction

The discovery of novel kinase inhibitors is a cornerstone of modern drug development, targeting a wide array of diseases from cancer to inflammatory disorders. High-throughput screening (HTS) serves as a critical initial step in identifying promising lead compounds from large chemical libraries. This application note describes the use of a novel, red-shifted fluorescent probe, hereafter referred to as RED 4, in a competitive binding assay for the high-throughput screening of potential kinase inhibitors. The RED 4 probe exhibits high affinity for the ATP-binding pocket of a diverse range of kinases, and its displacement by a small molecule inhibitor results in a measurable decrease in fluorescence, providing a robust and sensitive screening method. The long-wavelength emission of RED 4 minimizes interference from autofluorescence of library compounds, thereby reducing the rate of false positives.

Principle of the Assay

The RED 4 HTS assay is based on the principle of fluorescence polarization (FP). RED 4, a fluorescently labeled ligand, binds to the kinase of interest, resulting in a high FP value due to the slower tumbling of the large protein-probe complex. When a small molecule inhibitor displaces RED 4 from the kinase's active site, the unbound RED 4 tumbles more rapidly in the solution, leading to a decrease in the FP signal. The magnitude of this decrease is proportional to the affinity of the test compound for the kinase, allowing for the quantitative determination of inhibitor potency.

Materials and Methods

Materials:

• Kinase of interest (e.g., Abl1, Src, LCK)

• RED 4 Fluorescent Probe

• Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT, 0.01% Tween-20

• Test Compounds (dissolved in 100% DMSO)

• 384-well, low-volume, black microplates

Instrumentation:

• Microplate reader capable of fluorescence polarization detection (Excitation: 620 nm, Emission: 670 nm)

• Automated liquid handling system for compound dispensing

Experimental Protocols

1. Reagent Preparation:

• Prepare a 2X working solution of the kinase in assay buffer.

• Prepare a 2X working solution of the RED 4 probe in assay buffer.

• Serially dilute test compounds in 100% DMSO to create a concentration gradient.

2. Assay Protocol for High-Throughput Screening:

• Using an automated liquid handler, dispense 100 nL of each test compound from the DMSO stock plates into the 384-well assay plates.

• Add 5 µL of the 2X kinase solution to each well and incubate for 15 minutes at room temperature to allow for compound-kinase binding.

• Add 5 µL of the 2X RED 4 probe solution to each well to initiate the competition reaction.

• Incubate the plates for 60 minutes at room temperature, protected from light.

• Measure the fluorescence polarization of each well using a compatible microplate reader.

3. Data Analysis:

• The inhibitory activity of the test compounds is calculated as the percent inhibition relative to high and low controls (maximum and minimum FP signals, respectively).

• IC50 values are determined by fitting the concentration-response data to a four-parameter logistic equation.

Quantitative Data Summary

The following table summarizes the performance of the RED 4 HTS assay with three different kinases and a known inhibitor.

Kinase	RED 4 Probe Affinity (Kd, nM)	Z'-factor	IC50 of Staurosporine (nM)
Abl1	15.2	0.85	25.6
Src	22.5	0.78	18.9
LCK	18.9	0.81	32.1

Table 1: Performance metrics of the RED 4 HTS assay across different kinases. The Z'-factor, a measure of assay robustness, is consistently above 0.5, indicating excellent performance for HTS.

Visualizations

Application Notes and Protocols for Picrosirius Red Staining in Fixed Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Picrosirius Red, a highly specific stain for the visualization and quantification of collagen fibers in fixed tissue sections. This technique is invaluable for studying fibrosis, connective tissue disorders, and extracellular matrix remodeling.

Introduction

Picrosirius Red is a strong anionic dye that binds specifically to the basic groups of collagen molecules.[1] When viewed under polarized light, collagen fibers exhibit birefringence, appearing as bright yellow, orange, or green against a dark background, which allows for the differentiation of collagen fiber thickness and density.[1][2][3] Under standard bright-field microscopy, collagen appears red on a pale yellow background.[4] This staining method is widely applicable to formalin-fixed, paraffin-embedded tissues.[2][4][5]

Key Applications

• Fibrosis Assessment: Quantifying collagen deposition in various organs such as the liver, kidney, heart, and lung.

• Connective Tissue Research: Studying the structure and organization of collagen in both normal and pathological conditions.

• Cancer Research: Analyzing the tumor microenvironment and the role of the extracellular matrix in cancer progression.[1]

• Wound Healing Studies: Visualizing collagen remodeling during tissue repair.

Quantitative Data Summary

The interpretation of Picrosirius Red staining can be both qualitative and quantitative. The birefringence colors under polarized light can provide information about the thickness and packing of collagen fibers.

Observation (Polarized Light)	Interpretation
Green Birefringence	Thin, loosely packed collagen fibers (often Type III).[2]
Yellow-Orange Birefringence	Thick, tightly packed collagen fibers (often Type I).[2]
Red Birefringence	Very thick, densely packed collagen fibers (often Type I).

Note: While the color can be indicative of collagen type, it is more accurately a reflection of fiber thickness and orientation.[3]

Experimental Workflow

Caption: Experimental workflow for Picrosirius Red staining of fixed tissues.

Detailed Staining Protocol for Paraffin-Embedded Tissues

This protocol is adapted from standard histological procedures for Picrosirius Red staining.[2][3][4][5]

Reagents and Materials

• Picrosirius Red Solution:

  • Sirius Red F3B (C.I. 35782): 0.5 g[4]

  • Saturated Aqueous Picric Acid: 500 mL[4]

• Acidified Water:

  • Glacial Acetic Acid: 5 mL[4]

  • Distilled Water: 1 L[4]

• Xylene (or a xylene substitute)

• Ethanol (100%, 95%, 70%)

• Distilled Water

• Resinous Mounting Medium

Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes for 5 minutes each.

  • Immerse slides in 100% ethanol: 2 changes for 3 minutes each.

  • Immerse slides in 95% ethanol: 1 change for 3 minutes.

  • Immerse slides in 70% ethanol: 1 change for 3 minutes.

  • Rinse slides in distilled water.

• Staining:

  • Completely cover the tissue section with Picrosirius Red Solution and incubate for 60 minutes at room temperature.[2][3] A 60-minute incubation time allows for near-equilibrium staining.[4]

• Rinsing:

  • Briefly rinse the slides in two changes of acidified water.[2][4] This step is crucial to prevent the loss of dye.[4]

• Dehydration:

  • Dehydrate the sections in three changes of 100% ethanol.[4]

• Clearing:

  • Clear the slides in two changes of xylene for 5 minutes each.

• Mounting:

  • Apply a drop of resinous mounting medium to the slide and place a coverslip, avoiding air bubbles.

Expected Results

• Bright-field Microscopy: Collagen fibers will be stained red, while muscle and cytoplasm will appear yellow.[2]

• Polarized Light Microscopy: Collagen fibers will exhibit birefringence, appearing bright green, yellow, or orange against a dark background.

Staining Mechanism

The elongated molecules of Sirius Red, a sulfonic acid dye, align parallel to the long axis of collagen fibers. The strong negative charge of the dye's sulfonate groups interacts with the positive charges on the basic amino acids of collagen. This ordered alignment of dye molecules is responsible for the enhanced birefringence observed under polarized light. The picric acid in the solution provides the acidic environment necessary for this binding and also acts as a counterstain for non-collagenous components.

Caption: Mechanism of Picrosirius Red staining for collagen.

Troubleshooting

Issue	Possible Cause	Solution
Weak Staining	Staining time too short.	Ensure a full 60-minute incubation in Picrosirius Red solution.[4]
Old or improperly prepared staining solution.	Prepare fresh Picrosirius Red solution.
High Background Staining	Inadequate rinsing.	Ensure thorough rinsing in two changes of acidified water.[2][4]
Staining time too long.	While 60 minutes is optimal, excessively long times are not recommended.
Loss of Stain During Dehydration	Rinsing with water after staining.	Use acidified water for rinsing, not plain water, to prevent dye loss.[4]
Crystals on Section	Picric acid precipitation.	Ensure the picric acid is fully dissolved in the staining solution.

References

• 1. youtube.com [youtube.com]
• 2. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 3. Picrosirius red staining protocol: A key method for collagen detection | Abcam [abcam.com]
• 4. med.emory.edu [med.emory.edu]
• 5. stainsfile.com [stainsfile.com]

Application Notes and Protocols for a Red Fluorochrome in Flow Cytometry

Introduction

Flow cytometry is a powerful technique for single-cell analysis, enabling the high-throughput interrogation of heterogeneous cell populations. The selection of appropriate fluorochromes is critical for successful multicolor flow cytometry. This document provides detailed application notes and protocols for the use of a representative red fluorochrome, hereby designated as "Hypothetical Red Dye 4" (HRD-4), in flow cytometry. While a specific commercial product named "RED 4" was not identified, the principles and protocols outlined here are broadly applicable to many red fluorochromes used for immunophenotyping and other flow cytometric applications.

Spectral Properties of Red Fluorochromes

The choice of a red fluorochrome should be based on the specific lasers and filter sets available on the flow cytometer. It is crucial to consider the excitation and emission spectra to minimize spectral overlap with other fluorochromes in a multicolor panel.[1] Below is a table summarizing the hypothetical spectral properties of HRD-4, alongside those of common commercially available red fluorochromes.

Fluorochrome	Excitation Max (nm)	Emission Max (nm)	Common Excitation Laser(s)
HRD-4 (Hypothetical)	~633	~660	Red (633/640 nm)
PE-Texas Red	565	615	Blue (488 nm), Yellow-Green (561 nm)
Ghost Dye™ Red 780	661	780	Red (640 nm)
CellTrace™ Far Red	630	661	Red (633/635 nm)
APC (Allophycocyanin)	650	660	Red (633/640 nm)
Alexa Fluor 647	650	668	Red (633/640 nm)

Experimental Protocols

Protocol 1: Cell Surface Staining

This protocol describes the steps for staining cell surface markers for analysis by flow cytometry.

Materials:

• Cells of interest (single-cell suspension)

• Phosphate-Buffered Saline (PBS)

• Flow Cytometry Staining Buffer (e.g., PBS with 1-2% BSA or FBS and 0.05% sodium azide)[2]

• Antibody cocktail containing HRD-4 conjugated antibody and other antibodies of interest

• Fc blocking reagent (optional, but recommended for cells with high Fc receptor expression)

• Fixation buffer (e.g., 1-4% paraformaldehyde in PBS) (optional)

• 12 x 75 mm polystyrene tubes

Procedure:

• Cell Preparation:

  • Prepare a single-cell suspension from tissue or cell culture.[2][3] For blood samples, red blood cell lysis may be necessary (see Protocol 3).

  • Wash the cells by adding an excess of Flow Cytometry Staining Buffer, centrifuging at 300-400 x g for 5 minutes, and decanting the supernatant.[4]

  • Resuspend the cell pellet in staining buffer and perform a cell count to adjust the concentration to 1 x 10^7 cells/mL.[5]

• Fc Receptor Blocking (Optional):

  • Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into each tube.

  • Add Fc blocking reagent according to the manufacturer's instructions and incubate for 10-15 minutes at room temperature.[4] Do not wash after this step.

• Antibody Staining:

  • Add the predetermined optimal volume of the HRD-4 conjugated antibody cocktail to the cells.

  • Vortex gently and incubate for 20-30 minutes at 2-8°C in the dark.[6]

• Washing:

  • Add 2-3 mL of Flow Cytometry Staining Buffer to each tube.

  • Centrifuge at 300-400 x g for 5 minutes and decant the supernatant.[4]

  • Repeat the wash step.

• Fixation (Optional):

  • If cells are not to be analyzed immediately, resuspend the cell pellet in 500 µL of fixation buffer.[6]

  • Incubate for 15-20 minutes at room temperature in the dark.

  • Wash once with Flow Cytometry Staining Buffer.

• Data Acquisition:

  • Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • Analyze the samples on a flow cytometer equipped with a red laser.

Cell Surface Staining Workflow

Protocol 2: Intracellular Staining

This protocol is for the detection of intracellular antigens. It requires a fixation and permeabilization step to allow antibodies to access intracellular targets.

Materials:

• All materials from Protocol 1

• Fixation/Permeabilization Buffer Kit (commercially available kits are recommended)

Procedure:

• Cell Surface Staining:

  • Follow steps 1-4 of Protocol 1 for staining of cell surface markers.

• Fixation and Permeabilization:

  • After the final wash of the surface staining, decant the supernatant.

  • Resuspend the cell pellet in the fixation/permeabilization buffer according to the manufacturer's protocol. Typically, this involves a 20-30 minute incubation at 2-8°C in the dark.

  • Wash the cells with permeabilization buffer.

• Intracellular Staining:

  • Resuspend the fixed and permeabilized cells in the permeabilization buffer.

  • Add the HRD-4 conjugated antibody against the intracellular target.

  • Incubate for 30-45 minutes at room temperature in the dark.

• Washing and Data Acquisition:

  • Wash the cells twice with permeabilization buffer.

  • Resuspend the final cell pellet in Flow Cytometry Staining Buffer for analysis.

  • Acquire data on the flow cytometer as soon as possible.

Protocol 3: Red Blood Cell (RBC) Lysis

For whole blood or spleen samples, lysis of red blood cells is necessary to effectively analyze the leukocyte population.[3][6]

Materials:

• Single-cell suspension from whole blood or spleen

• 1X RBC Lysis Buffer

Procedure:

• Staining:

  • Perform cell surface staining as described in Protocol 1, steps 1-4.

• RBC Lysis:

  • After the final wash of the staining protocol, decant the supernatant.

  • Resuspend the cell pellet in 1-2 mL of 1X RBC Lysis Buffer.[5]

  • Incubate for 5-10 minutes at room temperature.[3][6] Monitor the cell suspension; it should become translucent.

• Washing:

  • Stop the lysis reaction by adding an excess of Flow Cytometry Staining Buffer.

  • Centrifuge at 300-400 x g for 5 minutes and decant the supernatant.

  • Wash the remaining leukocytes one more time with staining buffer.

• Final Preparation:

  • Resuspend the cell pellet in staining buffer for flow cytometric analysis.

Data Analysis Considerations

Compensation: When using HRD-4 in a multicolor panel, it is essential to prepare single-color compensation controls to correct for spectral overlap.[1] Use the same HRD-4 conjugated antibody on a positive population of cells or use compensation beads. Ensure that the compensation control is at least as bright as the signal in the experimental sample.

Signaling Pathway Analysis Example

Flow cytometry can be used to analyze intracellular signaling pathways by measuring the phosphorylation status of key proteins. For example, a red fluorochrome-conjugated antibody can be used to detect the phosphorylation of a transcription factor following cell stimulation.

Analysis of a Signaling Pathway using HRD-4

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak or No Signal	Insufficient antibody concentration	Titrate the antibody to determine the optimal concentration.
Low antigen expression	Use a brighter fluorochrome or an amplification strategy.
Improper storage of antibody	Store antibodies as recommended by the manufacturer, protected from light.
High Background	Non-specific antibody binding	Use an Fc blocking reagent; increase the number of wash steps.
Antibody concentration too high	Titrate the antibody to a lower concentration.
Dead cells present	Include a viability dye to exclude dead cells from the analysis.[7]
High Compensation Values	Significant spectral overlap	Re-evaluate the fluorochrome combination in your panel. Consult a spectrum viewer.[1]
Incorrect compensation setup	Ensure single-stain controls are properly prepared and run.

References

• 1. youtube.com [youtube.com]
• 2. health.uconn.edu [health.uconn.edu]
• 3. Cell Surface Flow Cytometry Staining Protocol [protocols.io]
• 4. Flow Cytometry Protocol for Cell Surface Markers (FACS Protocol): R&D Systems [rndsystems.com]
• 5. research.pasteur.fr [research.pasteur.fr]
• 6. scbt.com [scbt.com]
• 7. youtube.com [youtube.com]

Application Notes and Protocols: Delivery of RED 4 into Primary Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

RED 4 is a novel fluorescent probe designed for the precise labeling and tracking of intracellular components within primary cells. Its bright and stable red fluorescence makes it an ideal tool for a wide range of applications in cell biology, immunology, and drug discovery. However, the successful delivery of RED 4 into sensitive primary cells requires optimized protocols that ensure high efficiency while maintaining cell viability and normal physiological function. This document provides detailed protocols for three common delivery methods: Lipid-Mediated Delivery, Electroporation, and Direct Loading. It also includes comparative data and troubleshooting guidelines to help researchers select the most appropriate method for their specific primary cell type and experimental needs.

Overview of Delivery Methods

The choice of delivery method is critical for the successful application of RED 4 in primary cells. The ideal method should offer high delivery efficiency, low cytotoxicity, and minimal impact on cellular physiology. Below is a summary of the methods detailed in this document.

Delivery Method	Principle	Key Advantages	Key Considerations
Lipid-Mediated Delivery	Encapsulation of RED 4 within lipid-based nanoparticles that fuse with the cell membrane.	High efficiency for many cell types, commercially available reagents, and relatively simple protocol.	Can induce some cytotoxicity; efficiency is highly dependent on the reagent and cell type.
Electroporation	Application of an electrical field to transiently increase the permeability of the cell membrane.	High efficiency for a broad range of cell types, including non-adherent cells; rapid delivery.	Can cause significant cell death if not optimized; requires specialized equipment.
Direct Loading	Incubation of cells with RED 4, relying on passive diffusion across the cell membrane.	Simple and gentle method; minimal perturbation to cells.	Lower efficiency for many cell types; may not be suitable for all primary cells.

Experimental Protocols

Lipid-Mediated Delivery of RED 4

This protocol is designed for the delivery of RED 4 using a generic lipid-based transfection reagent. It is crucial to optimize the concentration of both the lipid reagent and RED 4 for each primary cell type.

Materials:

• RED 4 stock solution (1 mM in DMSO)

• Lipid-based transfection reagent

• Opti-MEM™ I Reduced Serum Medium

• Complete cell culture medium

• Primary cells in suspension or adherent culture

• 24-well plate

Protocol:

• Cell Seeding:

  • For adherent cells, seed 5 x 10^4 to 2 x 10^5 cells per well in a 24-well plate and incubate overnight to allow for attachment.

  • For suspension cells, use 2 x 10^5 to 5 x 10^5 cells per well immediately before delivery.

• Preparation of RED 4-Lipid Complexes:

  • Solution A: Dilute 1 µL of RED 4 stock solution in 50 µL of Opti-MEM™.

  • Solution B: Dilute 1-3 µL of the lipid reagent in 50 µL of Opti-MEM™.

  • Combine Solution A and Solution B, mix gently, and incubate for 20 minutes at room temperature to allow for complex formation.

• Delivery:

  • Add the 100 µL of RED 4-lipid complexes dropwise to each well containing the cells and complete medium.

  • Gently rock the plate to ensure even distribution.

• Incubation and Analysis:

  • Incubate the cells for 4-24 hours at 37°C in a CO2 incubator.

  • After incubation, wash the cells with PBS and analyze using fluorescence microscopy or flow cytometry.

Electroporation of RED 4

This protocol provides a general guideline for delivering RED 4 using a square wave electroporator. Optimization of voltage, pulse width, and the number of pulses is essential for each primary cell type.

Materials:

• RED 4 stock solution (1 mM in DMSO)

• Electroporation buffer

• Primary cells in suspension

• Electroporation cuvettes (2 mm gap)

• Square wave electroporator

Protocol:

• Cell Preparation:

  • Harvest and wash the primary cells twice with sterile PBS.

  • Resuspend the cells in cold electroporation buffer at a concentration of 1 x 10^7 cells/mL.

• Electroporation:

  • Add 2-5 µL of RED 4 stock solution to 100 µL of the cell suspension.

  • Transfer the mixture to a pre-chilled electroporation cuvette.

  • Place the cuvette in the electroporator and deliver the electrical pulse using pre-optimized settings (e.g., 140 V, 10 ms pulse width, 2 pulses).

• Recovery and Plating:

  • Immediately after the pulse, add 500 µL of pre-warmed complete culture medium to the cuvette.

  • Gently transfer the cells to a culture dish containing fresh medium.

• Incubation and Analysis:

  • Incubate the cells for 24-48 hours.

  • Analyze the cells for RED 4 fluorescence.

Direct Loading of RED 4

This method is the simplest and is suitable for membrane-permeable forms of RED 4 or for cells that are amenable to direct uptake.

Materials:

• RED 4 stock solution (1 mM in DMSO)

• Complete cell culture medium

• Primary cells in culture

Protocol:

• Preparation of Loading Solution:

  • Dilute the RED 4 stock solution directly into pre-warmed complete culture medium to a final concentration of 1-10 µM.

• Cell Loading:

  • Remove the existing medium from the cultured cells.

  • Add the RED 4 loading solution to the cells.

• Incubation:

  • Incubate the cells for 30 minutes to 4 hours at 37°C. The optimal time will vary by cell type.

• Washing and Analysis:

  • Wash the cells twice with fresh, pre-warmed medium to remove any unloaded RED 4.

  • Image the cells immediately using fluorescence microscopy.

Comparative Data

The following table summarizes typical results obtained for the delivery of RED 4 into primary human T cells using the three described methods. These values should be considered as a starting point for optimization.

Delivery Method	RED 4 Concentration	Delivery Efficiency (%)	Cell Viability (%)	Mean Fluorescence Intensity (a.u.)
Lipid-Mediated	2 µM	75 ± 5	85 ± 7	1.2 x 10^5
Electroporation	5 µM	90 ± 4	60 ± 10	2.5 x 10^5
Direct Loading	10 µM	30 ± 8	95 ± 3	0.8 x 10^5

Visual Protocols and Pathways

The following diagrams illustrate the experimental workflows and a hypothetical signaling pathway that could be investigated using RED 4.

Caption: Workflow for lipid-mediated delivery of RED 4.

Caption: Workflow for the electroporation of RED 4.

Caption: Hypothetical signaling pathway studied with RED 4.

Troubleshooting

Issue	Possible Cause	Recommendation
Low Delivery Efficiency	Suboptimal reagent/RED 4 concentration.	Perform a titration of the delivery reagent and RED 4.
Incorrect electroporation settings.	Optimize voltage, pulse width, and pulse number.
Cell density is too high or too low.	Optimize the cell seeding density.
High Cell Death	Reagent toxicity.	Decrease the concentration of the lipid reagent and incubation time.
Harsh electroporation conditions.	Reduce the voltage or the number of pulses.
Contamination.	Ensure sterile technique throughout the protocol.
Weak Fluorescent Signal	Insufficient RED 4 concentration.	Increase the concentration of RED 4 in the loading solution.
Short incubation time.	Increase the incubation time to allow for sufficient uptake.
Photobleaching.	Minimize exposure of labeled cells to excitation light.

Application Notes and Protocols for Multiplexing with RED 4 and Other Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multiplexing, the simultaneous detection of multiple analytes in a single sample, is a powerful technique in biological research and drug development. By combining different fluorescent dyes, researchers can gain deeper insights into complex biological systems, such as cellular signaling pathways, by visualizing the spatial and temporal co-localization of multiple proteins. This document provides detailed application notes and protocols for combining a red fluorescent dye, herein referred to as RED 4 (spectrally similar to Alexa Fluor 647), with other commonly used fluorophores for multiplex immunofluorescence (IF), immunohistochemistry (IHC), and flow cytometry.

Data Presentation: Fluorophore Properties for Multiplexing

Successful multiplexing experiments hinge on the careful selection of fluorescent dyes with minimal spectral overlap. The brightness of a fluorophore, a critical factor for detecting low-abundance targets, is determined by its molar extinction coefficient (how well it absorbs light) and its quantum yield (the efficiency of converting absorbed light into emitted fluorescence). Below is a comparison of RED 4 (represented by Alexa Fluor 647) and a panel of spectrally compatible fluorescent dyes.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Brightness (ε * Φ)	Common Application
DAPI	358	461	3,000	0.27[1]	810	Nuclear Staining
Alexa Fluor 488	495	519	73,000[2]	0.92	67,160	Green Channel
Alexa Fluor 555	555	565	155,000[2]	0.10[3][4]	15,500	Orange/Red Channel
RED 4 (Alexa Fluor 647)	650	668	270,000 [2]	0.33 [3][5]	89,100	Far-Red Channel

Mandatory Visualizations

Signaling Pathway: PI3K/Akt/mTOR

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its dysregulation is frequently implicated in cancer and other diseases, making it a key target for drug development. Multiplex immunofluorescence can be employed to simultaneously visualize the activation and localization of key proteins within this pathway.

A simplified diagram of the PI3K/Akt/mTOR signaling pathway.

Experimental Workflow: Multiplex Immunofluorescence

This workflow outlines the key steps for performing a multiplex immunofluorescence experiment using a sequential staining approach. This method involves iterative cycles of antibody incubation, imaging, and signal stripping to detect multiple targets in the same sample.

Sequential multiplex immunofluorescence workflow.

Logical Relationship: Spectral Compatibility

Choosing the right combination of fluorophores is paramount for successful multiplexing. The ideal combination exhibits minimal spectral overlap, meaning the emission of one dye does not significantly bleed into the detection channel of another. This diagram illustrates the principle of selecting spectrally distinct fluorophores.

Logic of selecting spectrally compatible fluorophores.

Experimental Protocols

Protocol 1: Sequential Multiplex Immunofluorescence (IF) Staining

This protocol is designed for the sequential detection of three antigens using primary antibodies raised in the same host species, along with a nuclear counterstain.

Materials:

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% Paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Normal Goat Serum, 1% BSA in PBS)

• Primary Antibodies (specific to targets of interest)

• Secondary Antibodies conjugated to spectrally distinct fluorophores (e.g., Goat anti-Rabbit IgG Alexa Fluor 488, Goat anti-Rabbit IgG Alexa Fluor 555, Goat anti-Rabbit IgG Alexa Fluor 647)

• Antibody Elution Buffer (e.g., Glycine-HCl, pH 2.2)

• DAPI solution

• Antifade Mounting Medium

Procedure:

• Sample Preparation:

  • For cultured cells, grow on coverslips to desired confluency. For tissue sections, use appropriately prepared slides.

  • Fix samples with Fixation Buffer for 15 minutes at room temperature.

  • Wash three times with PBS for 5 minutes each.

  • Permeabilize cells with Permeabilization Buffer for 10 minutes at room temperature.

  • Wash three times with PBS for 5 minutes each.

• Blocking:

  • Incubate samples with Blocking Buffer for 1 hour at room temperature to minimize non-specific antibody binding.

• First Target Staining:

  • Incubate with the first primary antibody diluted in Blocking Buffer overnight at 4°C.

  • Wash three times with PBS for 5 minutes each.

  • Incubate with the corresponding fluorescently labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature, protected from light.

  • Wash three times with PBS for 5 minutes each.

• Image Acquisition (First Channel):

  • Mount the coverslip with a small drop of PBS and seal the edges.

  • Acquire images of the first fluorescent signal using the appropriate filter set on a fluorescence microscope.

• Antibody Elution:

  • Carefully remove the coverslip.

  • Incubate the sample with Antibody Elution Buffer for 30 minutes at 37°C.

  • Wash extensively with PBS (at least five times for 5 minutes each) to remove all traces of the elution buffer and antibodies.

• Second and Subsequent Target Staining:

  • Repeat the blocking step (Step 2).

  • Repeat the primary and secondary antibody incubation and washing steps (Step 3) for the second target using a different fluorophore (e.g., Alexa Fluor 555).

  • Acquire images of the second fluorescent signal (Step 4).

  • Repeat the elution and staining process for the third target using RED 4 (e.g., Alexa Fluor 647).

• Counterstaining and Mounting:

  • After the final imaging round, incubate with DAPI solution for 5 minutes to stain the nuclei.

  • Wash three times with PBS.

  • Mount the coverslip with Antifade Mounting Medium.

• Image Analysis:

  • Merge the images from the different channels to visualize the co-localization of the target proteins.

  • Perform quantitative analysis as required.

Protocol 2: Simultaneous Multiplex Immunofluorescence (IF) Staining

This protocol is suitable when primary antibodies from different host species are available.

Materials:

• Same as Protocol 1, but with primary antibodies raised in different species (e.g., Rabbit anti-Target A, Mouse anti-Target B, Goat anti-Target C) and corresponding species-specific secondary antibodies conjugated to different fluorophores.

Procedure:

• Sample Preparation and Blocking:

  • Follow steps 1 and 2 from Protocol 1.

• Simultaneous Primary Antibody Incubation:

  • Prepare a cocktail of all primary antibodies diluted to their optimal concentrations in Blocking Buffer.

  • Incubate the samples with the primary antibody cocktail overnight at 4°C.

  • Wash three times with PBS for 5 minutes each.

• Simultaneous Secondary Antibody Incubation:

  • Prepare a cocktail of all species-specific secondary antibodies conjugated to spectrally distinct fluorophores (e.g., Goat anti-Rabbit Alexa Fluor 488, Goat anti-Mouse Alexa Fluor 555, Donkey anti-Goat Alexa Fluor 647).

  • Incubate the samples with the secondary antibody cocktail for 1 hour at room temperature, protected from light.

  • Wash three times with PBS for 5 minutes each.

• Counterstaining and Mounting:

  • Follow Step 7 from Protocol 1.

• Image Acquisition and Analysis:

  • Acquire images in all channels and perform analysis as described in Step 8 of Protocol 1.

Protocol 3: Multiplex Flow Cytometry

This protocol provides a general framework for the simultaneous detection of three surface antigens and a viability marker using a 4-color panel.

Materials:

• Cell suspension (e.g., peripheral blood mononuclear cells - PBMCs)

• Flow Cytometry Staining Buffer (FACS Buffer: PBS with 2% FBS and 0.1% sodium azide)

• Fluorophore-conjugated primary antibodies (e.g., FITC anti-CD3, PE anti-CD4, RED 4 (APC) anti-CD8)

• Viability Dye (e.g., a fixable viability dye with emission in a separate channel)

• Compensation beads

• Flow cytometer

Procedure:

• Cell Preparation:

  • Prepare a single-cell suspension at a concentration of 1x10⁷ cells/mL in ice-cold FACS Buffer.

• Antibody Staining:

  • Aliquot 100 µL of the cell suspension (1x10⁶ cells) into flow cytometry tubes.

  • Add the pre-titered fluorophore-conjugated antibodies to the respective tubes.

  • Incubate for 30 minutes at 4°C in the dark.

  • Wash the cells twice with 2 mL of FACS Buffer by centrifuging at 300 x g for 5 minutes and decanting the supernatant.

• Viability Staining:

  • Resuspend the cell pellet in 1 mL of PBS.

  • Add the viability dye according to the manufacturer's instructions and incubate for 15-30 minutes at room temperature, protected from light.

  • Wash the cells once with FACS Buffer.

• Sample Acquisition:

  • Resuspend the cells in 500 µL of FACS Buffer.

  • Prepare single-color compensation controls using compensation beads and the same antibodies used in the experiment.

  • Set up the flow cytometer with the appropriate laser and filter configurations for the selected fluorophores.

  • Run the compensation controls to set up the compensation matrix.

  • Acquire data from the stained samples.

• Data Analysis:

  • Use flow cytometry analysis software to apply the compensation matrix and analyze the data.

  • Gate on the cell populations of interest based on their forward and side scatter properties and the expression of the target markers.

Conclusion

The combination of RED 4 with other spectrally compatible fluorescent dyes offers a robust platform for multiplexed analysis in various applications. The protocols and data presented here provide a comprehensive guide for researchers to design and execute successful multiplexing experiments, enabling a deeper understanding of complex biological processes. Careful consideration of fluorophore properties and adherence to optimized protocols are essential for generating high-quality, reproducible data.

References

• 1. dravyom.com [dravyom.com]
• 2. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Quantum Yield [Alexa Fluor 555] | AAT Bioquest [aatbio.com]
• 5. FluoroFinder [app.fluorofinder.com]

Unraveling Protein Interactions: A Guide to RED 4 Technology

For Immediate Release

Application Note: RED 4 as a Novel Tool for the Quantitative Analysis of Protein-Protein Interactions

Researchers, scientists, and professionals in drug development now have a powerful new tool at their disposal for the intricate study of protein-protein interactions (PPIs). The innovative RED 4 technology offers a streamlined and robust method for identifying and quantifying these crucial cellular events, paving the way for new discoveries in disease pathways and therapeutic interventions. This document provides a detailed overview of the RED 4 system, its applications, and protocols for its use.

The RED 4 system is based on the principle of Rapid Equilibrium Dialysis (RED). While traditionally used for assessing drug-plasma protein binding, this technology has been adapted for the study of protein-protein interactions. The core of the system is a disposable dialysis device with two chambers separated by a semi-permeable membrane with a specific molecular weight cutoff. This setup allows for the precise measurement of binding events between a target protein and its potential interacting partners in a near-physiological buffer system.

One of the key advantages of the RED 4 system is its ability to determine the binding affinity (Kd) of protein-protein interactions in a high-throughput manner. By titrating the concentration of one protein against a fixed concentration of its partner, a saturation binding curve can be generated, from which the Kd can be accurately calculated. This quantitative data is invaluable for understanding the strength and specificity of an interaction.

Key Applications in Research and Drug Development:

• Validation of Novel Protein-Protein Interactions: Confirming interactions discovered through high-throughput screening methods like yeast two-hybrid or co-immunoprecipitation.

• Quantitative Characterization of Known Interactions: Determining the binding affinities of known PPIs to understand their physiological relevance.

• Screening for Small Molecule Modulators: Identifying compounds that can either inhibit or enhance specific protein-protein interactions, a critical step in drug discovery.[1][2][3]

• Investigating the Impact of Mutations: Assessing how specific amino acid changes affect the binding affinity of a protein to its partners.

Data Presentation: Quantitative Analysis of Protein Interactions

The quantitative data generated from RED 4 experiments can be effectively summarized in tables for clear comparison and analysis.

Interacting Protein Pair	Test Compound	Kd (µM) - No Compound	Kd (µM) - With Compound	Fold Change in Affinity
Protein A - Protein B	Inhibitor X	1.5	15.2	10.1 (Inhibition)
Protein C - Protein D	Enhancer Y	25.0	5.3	4.7 (Enhancement)
Protein E - Protein F	No Effect Z	8.2	8.5	~1 (No significant change)

Caption: Example table summarizing the quantitative data from RED 4 experiments designed to screen for modulators of protein-protein interactions.

Experimental Protocols

Protocol 1: Determination of Binding Affinity (Kd) for a Protein-Protein Interaction

1. Reagent Preparation:

• Prepare a stock solution of the target protein (Protein A) at a concentration of 10 µM in a suitable assay buffer (e.g., PBS, pH 7.4).
• Prepare a series of dilutions of the interacting protein (Protein B) in the same assay buffer, ranging from 0.1 µM to 100 µM.

2. RED Device Setup:

• For each concentration of Protein B, place a RED device insert into the base plate.
• Add 300 µL of the Protein B dilution to the sample chamber (red ring) of the insert.
• Add 500 µL of the assay buffer to the buffer chamber.

3. Incubation:

• Add 200 µL of the Protein A stock solution to the sample chamber of each insert, bringing the total volume to 500 µL.
• Seal the plate and incubate on an orbital shaker at 37°C for 4 hours to reach equilibrium.

4. Sample Analysis:

• After incubation, carefully collect 50 µL aliquots from both the sample and buffer chambers.
• Quantify the concentration of Protein A in each aliquot using a suitable method (e.g., ELISA, Western Blot, or a fluorescently labeled protein).

5. Data Analysis:

• Calculate the fraction of bound Protein A at each concentration of Protein B.
• Plot the fraction of bound Protein A against the concentration of Protein B and fit the data to a one-site binding model to determine the Kd.

Protocol 2: Screening for Small Molecule Inhibitors of a Protein-Protein Interaction

1. Reagent Preparation:

• Prepare stock solutions of the interacting proteins (Protein A and Protein B) at twice their final desired concentrations in the assay buffer.
• Prepare a stock solution of the test compound in DMSO. Create a series of dilutions of the test compound in the assay buffer.

2. RED Device Setup:

• Add the test compound dilution to the sample chamber of the RED device inserts.
• Add an equal volume of assay buffer with the corresponding DMSO concentration to the control wells.

3. Incubation and Analysis:

• Add the interacting proteins to the sample chambers.
• Follow the incubation and sample analysis steps as described in Protocol 1.

4. Data Analysis:

• Compare the amount of Protein A that has dialyzed into the buffer chamber in the presence and absence of the test compound to determine the percentage of inhibition.

Visualization of Experimental Workflow and Signaling Pathways

To aid in the conceptualization of the experimental process and the biological context of the interactions being studied, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining protein-protein interaction affinity using RED 4.

Caption: A generic signaling pathway illustrating where a protein-protein interaction studied by RED 4 might occur.

Disclaimer: The term "RED 4" as a specific tool for protein-protein interaction studies does not correspond to a widely recognized technology in the scientific literature. The information presented here is based on the principles of the Rapid Equilibrium Dialysis (RED) system and its potential application for studying protein-protein interactions. Researchers should validate this methodology for their specific proteins of interest.

References

• 1. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 2. Phase IV of Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biostock.se [biostock.se]

Technical Notes & Optimization

Technical Support Center: Optimizing RED 4 Concentration for Cell Viability Assays

Welcome to the technical support center for optimizing RED 4 concentration in cell viability assays. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals achieve accurate and reproducible results.

Note on Reagent Naming: The term "RED 4" is not a standard nomenclature for a specific cell viability reagent. This guide is based on the principles of the Neutral Red (NR) uptake assay, a common colorimetric method that uses a red dye to quantify viable cells. The principles and troubleshooting steps described here are broadly applicable to NR and similar red dye-based assays that rely on lysosomal uptake in living cells.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the RED 4 (Neutral Red) cell viability assay?

The RED 4 assay is a cytotoxicity test based on the ability of viable, uninjured cells to actively take up and incorporate the supravital dye Neutral Red into their lysosomes. Neutral Red is a weak cationic dye that penetrates cell membranes by non-ionic passive diffusion and accumulates intracellularly in the lysosomes of living cells. Non-viable cells, with compromised plasma membranes, do not retain the dye. After an incubation period, the cells are washed, and the incorporated dye is solubilized. The amount of released dye is then quantified using a spectrophotometer (typically at an optical density of 540 nm), which directly correlates with the number of viable cells in the culture.[1]

Q2: What is the optimal concentration of RED 4 for my specific cell line?

The optimal concentration of RED 4 can vary significantly between different cell lines due to differences in cell size, metabolic rate, and membrane permeability. It is crucial to determine the optimal concentration for each cell type empirically. The ideal concentration should provide a high signal-to-noise ratio without being cytotoxic to the cells over the course of the experiment. A concentration titration experiment is recommended.

Q3: How do I perform a RED 4 concentration titration experiment?

To determine the optimal RED 4 concentration, you should test a range of dye concentrations on your cells under normal culture conditions.

• Plate Cells: Seed your cells in a 96-well plate at the density you will use for your actual experiments and incubate overnight.

• Prepare Dye Dilutions: Prepare a series of RED 4 working solutions at different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Treat Cells: Remove the culture medium and add the different RED 4 dilutions to the wells. Include control wells with media only (no cells) for background measurement.

• Incubate: Incubate the plate for a standard period (e.g., 2-3 hours) under your normal cell culture conditions.

• Wash and Solubilize: Follow the standard assay protocol for washing the cells and solubilizing the dye.

• Measure Absorbance: Read the absorbance at 540 nm.

• Analyze: The optimal concentration is the one that gives the highest absorbance signal without causing a visible decrease in cell viability (which would indicate dye-induced cytotoxicity).

Q4: Is the RED 4 dye itself toxic to cells?

Yes, at high concentrations or with prolonged incubation times, RED 4 (Neutral Red) can be cytotoxic. This is why an optimization experiment is essential. If the dye concentration is too high, it can lead to an underestimation of cell viability in your experiments.

Troubleshooting Guide

This section addresses common problems encountered during RED 4 cell viability assays.

Problem	Possible Cause(s)	Recommended Solution(s)
High Background	1. Precipitation of RED 4 Dye: The dye may have precipitated out of the solution, leading to artificially high readings. 2. Incomplete Washing: Residual dye not taken up by cells remains in the wells. 3. Cell Debris: Dead cells and debris can non-specifically bind the dye.	1. Filter the Dye Solution: Before use, filter the RED 4 working solution through a 0.22 µm syringe filter to remove any precipitates. 2. Optimize Washing Step: Ensure a thorough but gentle washing step to remove all extracellular dye. Use a balanced salt solution like PBS. 3. Wash Cells Before Staining: If significant cell death is present before the assay, gently wash the cells to remove debris before adding the RED 4 solution.
Low Signal / Weak Staining	1. Suboptimal RED 4 Concentration: The dye concentration is too low for the cell type or density. 2. Short Incubation Time: The incubation period is not long enough for sufficient dye uptake. 3. Low Cell Number: Too few cells were seeded in the wells.[2] 4. Incorrect Wavelength: The absorbance was measured at the wrong wavelength.	1. Perform a Titration: Determine the optimal RED 4 concentration for your cell line. 2. Optimize Incubation Time: Test different incubation times (e.g., 1, 2, 3, and 4 hours) to find the optimal window. 3. Increase Seeding Density: Ensure you are seeding an appropriate number of cells (typically 5,000-50,000 cells/well for a 96-well plate).[2] 4. Verify Spectrophotometer Settings: Ensure the plate reader is set to measure absorbance at 540 nm (with a reference wavelength of 690 nm if available).
Inconsistent Results / High Variability	1. Uneven Cell Seeding: Inconsistent number of cells plated across wells. 2. Edge Effects: Wells at the edge of the plate are prone to evaporation, altering cell growth and dye concentration. 3. Variable Incubation Times: Inconsistent timing for dye incubation or other steps. 4. Incomplete Solubilization: The dye is not fully extracted from the lysosomes before reading.	1. Ensure Homogeneous Cell Suspension: Thoroughly mix the cell suspension before and during plating. 2. Minimize Edge Effects: Do not use the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity. 3. Standardize Protocol: Use timers to ensure consistent incubation periods for all plates and samples. 4. Ensure Complete Lysis: After adding the solubilization solution, place the plate on a shaker for at least 10 minutes to ensure complete dye release.
Unexpected Results with Test Compounds	1. Compound Interference: The test compound may directly interact with RED 4, altering its color or solubility. 2. pH Changes: The test compound may alter the pH of the culture medium, affecting dye uptake, as the assay is sensitive to pH changes.[3]	1. Run a Compound Control: In a cell-free system, mix your compound with the RED 4 dye and measure the absorbance to check for direct interference. 2. Measure Medium pH: Check the pH of the culture medium after adding your test compound. The Neutral Red assay is most accurate at a stable, physiological pH.[3]

Experimental Protocols

Protocol 1: Standard RED 4 (Neutral Red) Cell Viability Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding:

  • For adherent cells, seed 100 µL of cell suspension in a 96-well flat-bottom plate at a density of 5,000–20,000 cells/well.[2]

  • For suspension cells, seed 100 µL of cell suspension at a density of 10,000–50,000 cells/well.

  • Incubate the plate overnight under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Treatment:

  • Remove the medium and add 100 µL of medium containing the desired concentrations of your test compound.

  • Incubate for the desired treatment period.

• Staining:

  • Prepare the RED 4 staining solution at the pre-optimized concentration in fresh, pre-warmed culture medium.

  • Remove the treatment medium from the wells.

  • Add 100 µL of the RED 4 staining solution to each well.

  • Incubate for 2-3 hours under standard culture conditions.

• Washing and Fixation:

  • Carefully remove the staining solution.

  • Gently wash the cells with 150 µL of a wash/fixative solution (e.g., 0.1% CaCl₂ in 0.5% Formaldehyde) to remove excess dye. Prolonged fixation can cause the dye to leach out.

• Dye Solubilization:

  • Remove the wash/fixative solution completely.

  • Add 150 µL of solubilization solution (e.g., 1% acetic acid in 50% ethanol) to each well.

  • Place the plate on an orbital shaker for 10-20 minutes at room temperature to ensure complete solubilization of the dye.

• Measurement:

  • Measure the optical density (OD) at 540 nm using a microplate reader.

  • It is recommended to use a reference wavelength of 690 nm to correct for background absorbance from the plate.

Protocol 2: Determining Optimal RED 4 Incubation Time

• Plate Cells: Seed cells in a 96-well plate as described in Protocol 1 and incubate overnight.

• Prepare Staining Solution: Prepare the RED 4 staining solution at the optimal concentration determined previously.

• Incubate for Different Durations: Remove the culture medium and add 100 µL of the staining solution. Return the plate to the incubator.

• Process at Time Points: At different time points (e.g., 30 min, 1 hr, 2 hr, 3 hr, 4 hr), remove a set of wells (e.g., one row) from the incubator and proceed with the washing, solubilization, and measurement steps as described in Protocol 1.

• Analyze Data: Plot the absorbance values against the incubation time. The optimal time is typically the point at which the absorbance signal plateaus, indicating that maximum dye uptake has been reached.

Visual Guides

Experimental Workflow for RED 4 Concentration Optimization

Caption: Workflow for determining the optimal RED 4 dye concentration.

Troubleshooting Logic Flow for RED 4 Assay

Caption: A decision tree for troubleshooting common RED 4 assay issues.

References

• 1. m.youtube.com [m.youtube.com]
• 2. abcam.co.jp [abcam.co.jp]
• 3. The neutral red assay can be used to evaluate cell viability during autophagy or in an acidic microenvironment in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Background Fluorescence with Red Dyes

Disclaimer: The term "RED 4 staining" does not correspond to a standardized fluorescent dye in biological research. This guide addresses the common challenges of reducing background fluorescence when using fluorophores that emit in the red spectrum.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background fluorescence in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of background fluorescence when using red fluorophores?

Background fluorescence, or noise, can obscure your specific signal and lead to inaccurate results.[1][2] The primary sources include:

• Autofluorescence: This is the natural fluorescence emitted by biological materials such as collagen, elastin, NADH, and lipofuscin.[3][4] Aldehyde fixatives like formalin and glutaraldehyde can also induce autofluorescence across a broad spectrum, including red.[3][4][5]

• Non-specific binding: The fluorescently labeled secondary antibody may bind to cellular components other than the primary antibody.[6][7] This can be caused by inadequate blocking or inappropriate antibody concentrations.

• Excess fluorophore: Unbound fluorescent dye or labeled antibodies that are not washed away can contribute to background signal.[2]

• Sample preparation artifacts: Contaminants, dead cells, and debris can be inherently fluorescent.[8] Additionally, some culture media components, like phenol red and fetal bovine serum (FBS), can be autofluorescent.[4]

Q2: How can I determine the source of my high background?

To identify the source of the background, it is essential to include proper controls in your experiment.[5]

• Unstained Control: An unlabeled sample will reveal the level of endogenous autofluorescence in your cells or tissue.[4][8]

• Secondary Antibody Only Control: This control, where the primary antibody is omitted, helps to identify non-specific binding of the secondary antibody.[1][9]

Q3: Which red fluorophores are less prone to causing high background?

While any fluorophore can contribute to background if not used correctly, some have properties that help minimize this issue. Far-red and near-infrared fluorophores are often recommended because endogenous autofluorescence is less pronounced at these longer wavelengths.[3][4][5][10]

Comparison of Common Red Fluorophores

Fluorophore	Excitation (nm)	Emission (nm)	Brightness	Photostability
Alexa Fluor 594	590	617	High	High
Texas Red	589	615	High	Moderate
Cy3.5	581	596	Moderate	Moderate
Alexa Fluor 647	650	668	Very High	High
Cy5	649	670	High	Moderate

This table provides a general comparison. Actual performance may vary depending on the experimental conditions.

Troubleshooting Guide

This guide provides a systematic approach to reducing background fluorescence.

Problem: High background fluorescence observed in the red channel.

Caption: Troubleshooting workflow for high background fluorescence.

Detailed Experimental Protocols

Protocol 1: Optimizing Fixation to Reduce Autofluorescence

Aldehyde-based fixatives like paraformaldehyde (PFA) can cause significant autofluorescence.[3][5] Optimizing the fixation protocol can help minimize this.

Materials:

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS, freshly prepared

• Ice-cold Methanol or Ethanol (-20°C)

• Cells or tissue sections

Procedure:

• PFA Fixation (Minimized Time):

  • Wash samples twice with cold PBS.

  • Fix with 4% PFA for 10-15 minutes at room temperature. Note: Minimize fixation time as much as possible while still preserving morphology.

  • Wash three times with PBS for 5 minutes each.

• Methanol/Ethanol Fixation (Alternative):

  • Wash samples twice with cold PBS.

  • Fix with ice-cold methanol or ethanol for 5-10 minutes at -20°C.

  • Wash three times with PBS for 5 minutes each. Note: Organic solvents are good alternatives for cell surface markers but may not be suitable for all antigens.[5]

Protocol 2: Quenching of Autofluorescence

If autofluorescence persists after optimizing fixation, quenching agents can be used.

Materials:

• Sodium Borohydride (NaBH4)

• PBS

• Sudan Black B

• 70% Ethanol

Procedure for Sodium Borohydride Treatment:

• After fixation and washing, prepare a fresh solution of 1 mg/mL Sodium Borohydride in PBS.

• Incubate the samples in the NaBH4 solution for 10-15 minutes at room temperature.

• Wash thoroughly with PBS (3-4 times for 5 minutes each) to remove all traces of NaBH4.

Procedure for Sudan Black B Treatment:

• Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol.

• After the staining protocol is complete, incubate the samples in the Sudan Black B solution for 5-10 minutes at room temperature.

• Wash thoroughly with PBS.

Protocol 3: Optimizing Blocking and Antibody Incubation

Proper blocking and antibody dilution are crucial to prevent non-specific binding.[6][7]

Materials:

• Blocking buffer (e.g., 5% Bovine Serum Albumin (BSA) or normal serum from the species of the secondary antibody in PBS with 0.1% Triton X-100)

• Primary antibody

• Fluorescently labeled secondary antibody

Procedure:

• After fixation and permeabilization, incubate the samples in blocking buffer for at least 1 hour at room temperature.

• Dilute the primary antibody to its optimal concentration (determined by titration) in the blocking buffer.

• Incubate the samples with the primary antibody for 1-2 hours at room temperature or overnight at 4°C.

• Wash the samples three times with PBS containing 0.1% Tween 20 for 5 minutes each.

• Dilute the fluorescently labeled secondary antibody to its optimal concentration in the blocking buffer.

• Incubate the samples with the secondary antibody for 1 hour at room temperature, protected from light.

• Wash the samples three times with PBS containing 0.1% Tween 20 for 5 minutes each, protected from light.

• Mount the samples and proceed with imaging.

Signaling Pathways and Workflows

Caption: A typical immunofluorescence workflow.

References

• 1. paintsupply.com [paintsupply.com]
• 2. Fluorophore Selection Guide | Thermo Fisher Scientific - NL [thermofisher.com]
• 3. chemimpex.com [chemimpex.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. medicentres.com [medicentres.com]
• 6. Red fluorescent protein - Wikipedia [en.wikipedia.org]
• 7. FiberPRO Red `N` Brown Out Stain Remover 1 GAL RTU Liquid 4/Case | Imperial Dade [imperialdade.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. fishersci.com [fishersci.com]
• 10. excellent-supply.com [excellent-supply.com]

Technical Support Center: Preventing Photobleaching of Red Fluorophores in Microscopy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize photobleaching of red fluorophores, colloquially referred to as "RED 4," during fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem for my "RED 4" fluorophore?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, causing it to permanently lose its ability to emit light.[1][2] When your "RED 4" sample is exposed to excitation light, the fluorophore can enter a long-lived excited triplet state.[1] From this state, it can react with molecular oxygen, leading to the generation of reactive oxygen species (ROS) that chemically damage the fluorophore and surrounding molecules.[3][4] This results in a diminished fluorescent signal over time, which can compromise image quality, reduce the duration of time-lapse experiments, and affect the accuracy of quantitative measurements.[3]

Q2: I'm not sure which specific red fluorophore "RED 4" is. How can I find out, and does it matter for preventing photobleaching?

A2: "RED 4" is a generic term. The specific red fluorophore you are using is critical, as photostability varies significantly between different dyes and fluorescent proteins. To identify your fluorophore, check the product datasheet or manual for your labeled antibody, probe, or fluorescent protein vector. Common red fluorophores include Alexa Fluor dyes (e.g., Alexa Fluor 594), cyanine dyes (e.g., Cy3B), rhodamine derivatives, and red fluorescent proteins (RFPs) like mCherry, mRuby, and mScarlet. Knowing the specific fluorophore will allow you to choose the optimal imaging conditions and antifade reagents.

Q3: What are the most critical first steps I can take to reduce photobleaching?

A3: The most impactful initial steps involve optimizing your imaging parameters:

• Reduce Excitation Light Intensity: Use the lowest laser power or lamp intensity that provides an adequate signal-to-noise ratio.[2] Neutral density filters can be used to attenuate the light source.[2]

• Minimize Exposure Time: Use the shortest possible exposure time for your camera or detector.[5]

• Avoid Unnecessary Illumination: Only illuminate the sample when acquiring an image. Use the shutter to block the light path during intervals in time-lapse imaging.

Q4: What are antifade reagents and how do they work?

A4: Antifade reagents are chemical compounds added to mounting media (for fixed cells) or live-cell imaging media to reduce photobleaching.[6] They primarily work by scavenging reactive oxygen species (ROS) that are a major cause of fluorophore destruction.[6] Some common antifade agents include:

• For Fixed Cells: ProLong™ Gold, VECTASHIELD®, and Mowiol® are popular choices.[7]

• For Live Cells: Trolox™ (a vitamin E derivative) and ascorbic acid are commonly used antioxidants.[3][4] Commercial live-cell antifade reagents like ProLong™ Live Antifade Reagent are also available and are often based on enzymatic oxygen scavenging systems.[3][4][8]

Q5: Can the choice of imaging system affect the rate of photobleaching?

A5: Yes, the imaging modality plays a significant role. Advanced imaging techniques can inherently reduce photobleaching:

• Confocal Microscopy: While offering optical sectioning, the high-intensity laser scanning can accelerate photobleaching. Optimizing scan speed and minimizing pixel dwell time can help.

• Two-Photon Microscopy: This technique excites fluorophores only at the focal plane, reducing out-of-focus photobleaching and phototoxicity, which is particularly beneficial for thick samples.[2][9]

• Light-Sheet Microscopy: By illuminating only a thin plane of the sample at a time, light-sheet microscopy significantly reduces overall light exposure and is very gentle on the sample.[2]

Troubleshooting Guide

This guide addresses common issues encountered with red fluorophore photobleaching.

Problem	Possible Causes	Recommended Solutions
Rapid signal loss in the first few seconds of imaging.	1. Excitation light is too intense. 2. Exposure time is too long. 3. The fluorophore is inherently photolabile.	1. Reduce laser power or lamp intensity using neutral density filters. 2. Decrease camera exposure time. 3. If possible, switch to a more photostable red fluorophore (see Table 1).
Signal fades significantly during a time-lapse experiment.	1. Cumulative light exposure is too high. 2. Lack of or ineffective antifade reagent. 3. Oxygen concentration in the medium is high (for live cells).	1. Increase the time interval between acquisitions. 2. Use an appropriate antifade mounting medium for fixed cells or a live-cell antifade reagent. 3. For live-cell imaging, consider using an oxygen scavenging system or a specialized live-cell imaging medium.
Photobleaching is more severe in one region of the sample.	1. Repeated scanning or focusing on the same area. 2. Uneven illumination across the field of view.	1. Use a lower magnification or a different, less critical area to find the focal plane before imaging the region of interest. 2. Check the alignment of your microscope's light path.
Using an antifade reagent, but still observing significant photobleaching.	1. The antifade reagent is old or improperly stored. 2. The antifade reagent is not compatible with the specific fluorophore. 3. The mounting medium has not fully cured (for hardening mountants).	1. Use fresh antifade reagent. 2. Consult the manufacturer's documentation for fluorophore compatibility. Some antifades can quench the fluorescence of certain dyes.[10] 3. Allow the mounting medium to cure completely as per the manufacturer's instructions.

Quantitative Data on Red Fluorescent Protein Photostability

The choice of fluorescent protein can have a dramatic impact on the photostability of your sample. The table below summarizes the relative photostability of several common red fluorescent proteins. Note: Photostability can be influenced by the specific experimental setup.

Fluorescent Protein	Relative Brightness	Relative Photostability (Half-life in seconds)	Reference
mCherry	Moderate	~35	[11]
mRuby2	High	~20	[12]
mScarlet	Very High	~60	[13]
tdTomato	Very High (Tandem Dimer)	~50	[14]
mPlum	Low	~40	[11]

Experimental Protocols

Protocol 1: Preparing a Sample with Antifade Mounting Medium (Fixed Cells)

• Final Wash: After the final wash step of your immunofluorescence protocol, carefully aspirate the wash buffer, ensuring the specimen does not dry out.

• Add Antifade Medium: Place a small drop of antifade mounting medium (e.g., ProLong™ Gold) onto the specimen on the microscope slide.

• Mount Coverslip: Gently lower a coverslip onto the drop of mounting medium, avoiding air bubbles.

• Cure: Allow the mounting medium to cure according to the manufacturer's instructions. This may range from a few hours to overnight at room temperature in the dark.

• Seal (Optional): For long-term storage, seal the edges of the coverslip with nail polish or a commercial sealant.

• Image: Image the sample using optimized, low-light conditions.

Protocol 2: Using a Live-Cell Antifade Reagent

• Prepare Antifade Medium: Dilute the live-cell antifade reagent (e.g., ProLong™ Live Antifade Reagent) in your normal live-cell imaging medium to the recommended concentration.

• Incubate Cells: Replace the medium on your cells with the antifade-containing medium.

• Equilibrate: Incubate the cells for the time specified by the manufacturer (typically 15-120 minutes) under normal culture conditions (37°C, 5% CO₂).

• Image: Proceed with your live-cell imaging experiment on a microscope equipped with an environmental chamber.

Visualizations

.dot

Caption: Jablonski diagram illustrating the photophysical pathways leading to fluorescence and photobleaching.

.dot

References

• 1. Photobleaching [evidentscientific.com]
• 2. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 3. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 4. ProLong Live Antifade Reagent is Here | Thermo Fisher Scientific - US [thermofisher.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. Antifade Reagents | Fluorescence Imaging | Tocris Bioscience [tocris.com]
• 7. comparison-of-anti-fading-agents-used-in-fluorescence-microscopy-image-analysis-and-laser-confocal-microscopy-study - Ask this paper | Bohrium [bohrium.com]
• 8. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. bidc.ucsf.edu [bidc.ucsf.edu]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Quantitative comparison of fluorescent proteins using protein nanocages in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

troubleshooting weak signal with RED 4 probe

Welcome to the technical support center for the RED 4 probe. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with weak signals during their experiments.

Troubleshooting Guide & FAQs

This section addresses common problems encountered when using the RED 4 probe, focusing on the issue of a weak fluorescent signal.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of a weak or absent signal with the RED 4 probe?

A weak or absent signal can stem from several factors throughout the experimental workflow. The most frequent causes include:

• Suboptimal Probe Concentration: Using a probe concentration that is too low will result in a weak signal. Conversely, a concentration that is too high can lead to quenching and increased background.[1][2]

• Photobleaching: The fluorophore on the RED 4 probe can be irreversibly destroyed by exposure to excitation light, leading to a diminished signal over time.[1][2][3]

• Incorrect Instrument Settings: The microscope or flow cytometer settings, such as the excitation and emission filters, laser power, and detector gain, may not be optimized for the RED 4 probe.[1][4]

• Issues with Sample Preparation: Problems with cell or tissue fixation, permeabilization, or blocking can prevent the probe from reaching its target or lead to high background fluorescence that obscures the signal.[5]

• Low Target Abundance: The target molecule that the RED 4 probe is designed to detect may be present at very low levels in the sample.[6]

• Probe Storage and Handling: Improper storage of the RED 4 probe can lead to its degradation and a subsequent loss of fluorescence.

Q2: How can I determine the optimal concentration for my RED 4 probe?

The optimal concentration of the RED 4 probe should be determined empirically for each specific application and cell or tissue type. A titration experiment is the recommended method to find the ideal concentration that provides the brightest signal with the lowest background.[1]

Q3: My signal is initially bright but fades quickly. What is happening and how can I prevent it?

This phenomenon is known as photobleaching, where the fluorescent molecule is damaged by the excitation light.[2][3] To minimize photobleaching, you can:

• Reduce the intensity of the excitation light source (e.g., lower the laser power).[2][4]

• Minimize the duration of exposure to the excitation light.[2]

• Use an anti-fade mounting medium for microscopy samples.[1][2]

• Image the samples as quickly as possible after staining.

Q4: I am not seeing any signal. How do I know if my instrument is set up correctly?

Ensure that the excitation and emission filters on your fluorescence microscope or flow cytometer are appropriate for the RED 4 probe. Check the manufacturer's specifications for the probe's excitation and emission maxima. Also, verify that the laser power and detector gain are set to appropriate levels.[1][4] It can be helpful to use a positive control sample that is known to work to confirm your instrument settings.

Q5: What can I do to reduce background fluorescence?

High background fluorescence can mask a weak signal. To reduce it:

• Ensure adequate washing steps after probe incubation to remove any unbound probe.[7]

• Use an appropriate blocking buffer to prevent non-specific binding of the probe.[1]

• Check if the sample itself is autofluorescent and consider using a quenching agent if necessary.[1][7]

• Use a lower concentration of the RED 4 probe.[1]

Quantitative Data Summary

The following table provides a summary of key quantitative parameters to consider when optimizing experiments with red fluorescent probes. Please note that these are general guidelines, and optimal values may vary depending on the specific experimental conditions.

Parameter	Recommended Range	Purpose
Probe Concentration	0.1 - 10 µM	Titrate to find the optimal balance between signal and background.
Incubation Time	15 - 60 minutes	Optimize for sufficient target labeling without increasing background.
Excitation Wavelength	Check probe specifications	Match the instrument's laser line to the probe's excitation maximum.
Emission Wavelength	Check probe specifications	Use a filter that captures the peak emission while minimizing bleed-through.
Laser Power	1 - 20%	Use the lowest power necessary to obtain a detectable signal to minimize photobleaching.[4]
Detector Gain/Voltage	400 - 800 V (for PMTs)	Adjust to amplify the signal without introducing excessive noise.[4]

Key Experimental Protocols

Protocol 1: Standard Staining Protocol for Cultured Cells

This protocol provides a general guideline for staining adherent cells with the RED 4 probe.

• Cell Culture: Plate cells on a suitable imaging dish or coverslip and culture until they reach the desired confluency.

• Washing: Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS).

• Fixation (Optional): If required for your experiment, fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional): If the target is intracellular, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking (Recommended): Incubate the cells with a blocking buffer (e.g., 1% BSA in PBS) for 30 minutes at room temperature to reduce non-specific binding.

• Probe Incubation: Dilute the RED 4 probe to the predetermined optimal concentration in a suitable buffer (e.g., PBS or imaging medium). Remove the blocking buffer and add the probe solution to the cells. Incubate for the optimized time (e.g., 30 minutes) at room temperature, protected from light.

• Washing: Wash the cells three times with the incubation buffer for 5 minutes each, protected from light.

• Imaging: Mount the coverslip with an anti-fade mounting medium or add imaging medium to the dish. Proceed with fluorescence imaging using the appropriate filter set for the RED 4 probe.

Protocol 2: Troubleshooting Weak Signal via Instrument Settings

This protocol outlines steps to verify and optimize your fluorescence microscope settings.

• Check Filter Set: Confirm that the excitation and emission filters in the microscope's light path are appropriate for the spectral properties of the RED 4 probe. Refer to the probe's documentation for its excitation and emission maxima.

• Verify Light Source: Ensure the mercury lamp or laser is turned on and has sufficient power. For lasers, start with a low power setting (e.g., 5%) and gradually increase it.[4]

• Adjust Detector Gain/Exposure: Increase the gain or voltage of the photomultiplier tube (PMT) or the exposure time of the camera to amplify the signal. Be aware that excessively high gain can increase noise.[4]

• Use a Positive Control: Image a sample that is known to produce a strong signal with the RED 4 probe to confirm that the instrument is functioning correctly.

• Check Objective: Use an objective with a high numerical aperture (NA) to collect more light.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Troubleshooting Tips for Fluorescence Staining - Biotium [biotium.com]
• 2. youtube.com [youtube.com]
• 3. quora.com [quora.com]
• 4. journals.biologists.com [journals.biologists.com]
• 5. youtube.com [youtube.com]
• 6. immudex.com [immudex.com]
• 7. Fluorescence Microscopy Errors [evidentscientific.com]

Technical Support Center: Optimizing RED 4 Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio in assays utilizing red fluorescent dyes, with a focus on "RED 4".

A Note on "RED 4": The term "RED 4" is not a universally recognized name for a specific fluorescent dye. It may refer to a proprietary dye, a component of a kit, or potentially "Acid Red 4," an azo dye with a maximum absorbance at approximately 508 nm.[1] This guide will provide troubleshooting advice applicable to red fluorescent dyes in general, with specific considerations for dyes in the spectral range of Acid Red 4 where appropriate.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of a low signal-to-noise ratio in RED 4 assays?

A low signal-to-noise ratio can be attributed to two main factors: a weak specific signal or high background fluorescence.[2]

• Weak Signal: This can result from suboptimal antibody concentrations, insufficient incubation times, inactive reagents, or photobleaching.[1][3]

• High Background: Common causes include non-specific antibody binding, autofluorescence from the sample or materials, and inadequate washing steps.[3]

Q2: How can I determine the optimal concentration for my primary and secondary antibodies?

Antibody concentrations that are too high can lead to high background, while concentrations that are too low will result in a weak signal.[3] It is crucial to perform an antibody titration to find the optimal concentration.

Illustrative Antibody Titration Data:

Primary Antibody Dilution	Secondary Antibody Dilution	Signal Intensity (RFU)	Background Intensity (RFU)	Signal-to-Noise Ratio
1:250	1:1000	8500	1500	5.7
1:500	1:1000	7200	800	9.0
1:1000	1:1000	5500	300	18.3
1:2000	1:1000	3100	250	12.4

This is example data and results will vary based on the specific assay and reagents.

Q3: What is photobleaching and how can I prevent it?

Photobleaching is the irreversible destruction of a fluorophore due to light exposure, leading to a loss of signal. To minimize photobleaching:

• Use an anti-fade mounting medium.[3]

• Reduce the exposure time and intensity of the excitation light.

• Image samples quickly after staining.

• Store stained samples protected from light.

Troubleshooting Guides

Problem 1: Low or No Signal

If you are observing a weak or absent signal, follow these troubleshooting steps.

Detailed Steps:

• Verify Protocol: Carefully review the entire experimental protocol to ensure no steps were missed or altered.[2]

• Check Reagents: Confirm that all buffers, antibodies, and the RED 4 dye are within their expiration dates and have been stored under the recommended conditions.

• Instrument Settings: Ensure the excitation and emission wavelengths on your instrument are correctly set for your red fluorescent dye. For a dye like Acid Red 4 with a maximum absorbance around 508 nm, the excitation filter should be close to this wavelength. The emission filter should be set to capture the emitted longer wavelength light.

• Antibody Titration: If not already done, perform a titration of both the primary and secondary antibodies to determine the optimal concentrations.[3]

• Incubation Times: Consider increasing the incubation times for antibodies to allow for more complete binding.[1]

• Positive Control: Always include a positive control sample that is known to express the target of interest to validate that the assay components are working.

Problem 2: High Background

High background fluorescence can obscure your specific signal. Use this guide to identify and resolve the source of the high background.

Detailed Steps:

• Unstained Control: Analyze a sample that has not been stained with any fluorescent dye. If you observe high fluorescence, this indicates autofluorescence from the cells or the sample holder (e.g., plastic plate). Consider using specialized plates with low autofluorescence or using an autofluorescence quenching buffer.[3]

• Secondary-Only Control: A control with only the secondary antibody can help determine if it is binding non-specifically.[2] If this control is bright, consider changing the blocking buffer or using a secondary antibody from a different host species.

• Optimize Blocking: Inadequate blocking can lead to non-specific antibody binding. Try increasing the concentration or incubation time of your blocking buffer. You can also test different blocking agents (e.g., BSA, non-fat milk, specialized commercial blockers).

• Washing Steps: Insufficient washing will result in residual unbound antibodies. Increase the number and duration of your wash steps.

• Antibody Concentration: As mentioned previously, excessively high antibody concentrations are a common cause of high background.[3]

Experimental Protocols

Protocol: Antibody Titration for Optimal Signal-to-Noise

This protocol outlines a method for determining the optimal concentrations of primary and secondary antibodies.

• Plate Preparation: Prepare a microplate with your cells or sample of interest. Include wells for a range of primary antibody dilutions and a no-primary-antibody control.

• Primary Antibody Incubation:

  • Prepare serial dilutions of your primary antibody (e.g., 1:250, 1:500, 1:1000, 1:2000).

  • Add the different dilutions to the respective wells.

  • Incubate according to your standard protocol.

• Washing: Wash all wells thoroughly to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Prepare a single, optimized dilution of your RED 4-conjugated secondary antibody (if the optimal concentration is unknown, a second titration for the secondary antibody should be performed).

  • Add the secondary antibody to all wells, including the no-primary-antibody control.

  • Incubate according to your protocol, protecting from light.

• Final Washes: Perform final washes to remove unbound secondary antibody.

• Data Acquisition: Read the plate on a fluorescence plate reader using the appropriate excitation and emission settings for RED 4.

• Analysis:

  • Calculate the average signal for each dilution.

  • Calculate the average background from the no-primary-antibody control wells.

  • Determine the signal-to-noise ratio (Signal / Background) for each dilution.

  • Select the dilution that provides the highest signal-to-noise ratio.

Protocol: Evaluating and Reducing Autofluorescence

• Sample Preparation: Prepare three sets of samples:

  • Completely unstained.

  • Stained with only the secondary antibody.

  • Fully stained with primary and secondary antibodies.

• Imaging: Image all three sets of samples using the same instrument settings.

• Analysis:

  • Observe the fluorescence intensity in the unstained sample. Significant fluorescence indicates autofluorescence.

  • If autofluorescence is high, consider the following:

    • Use a different wavelength: Autofluorescence is often more pronounced in the blue and green channels. Using a far-red dye can help avoid this.[3]

    • Use an autofluorescence quenching kit: Several commercial products are available to reduce autofluorescence.

    • Change materials: If using plastic plates or slides, switch to glass-bottom plates or slides with lower autofluorescence.

Signaling Pathway Visualization

The following is a hypothetical signaling pathway diagram that could be investigated using a RED 4-based immunoassay to detect the phosphorylation of a downstream protein.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocompare.com [biocompare.com]
• 3. Troubleshooting Tips for Fluorescence Staining - Biotium [biotium.com]

common mistakes to avoid when using RED 4

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in avoiding common mistakes and troubleshooting issues encountered during experiments involving RED 4.

Frequently Asked Questions (FAQs)

Q1: What is RED 4?

A1: RED 4 is a synthetic azo dye, also known as Pigment Red 4. It is commonly used as a colorant in various applications, including plastics, inks, and coatings.[1] In a research context, it can be used as a staining agent or a component in externally applied formulations for drug and cosmetic studies.[2][3]

Q2: What are the primary applications of RED 4 in research?

A2: In a laboratory setting, RED 4 can be utilized for visualizing components in a mixture, as a marker in drug formulation studies, or as a component in toxicological and biocompatibility assays of colored materials. Its use is generally restricted to externally applied product research due to regulatory limitations.[3][4][5]

Q3: Is RED 4 safe to use in all experimental models?

A3: Caution is advised. While approved for external use in drugs and cosmetics, studies on similar azo dyes, such as Red 40, have indicated potential for DNA damage and inflammatory responses in certain biological systems.[6] Researchers should consult relevant safety data sheets and conduct appropriate risk assessments before use in sensitive biological assays.

Troubleshooting Guide

Issue 1: Inconsistent Staining or Coloration in Assays

Symptom	Potential Cause	Recommended Solution
Weak or no coloration	Poor Solubility: RED 4 may not be fully dissolved in the chosen solvent.	Prepare a stock solution in a recommended solvent like DMSO before diluting in your aqueous experimental medium. Sonication can aid dissolution.
Photobleaching: Prolonged exposure to light can degrade the dye.	Minimize light exposure by working in a dimly lit area and storing solutions in amber vials or wrapped in aluminum foil.
Color precipitates out of solution	Solvent Incompatibility: The experimental buffer is not compatible with the RED 4 solution.	Test the solubility of RED 4 in a small volume of your final assay buffer before scaling up. Consider using a surfactant like Tween-20 at a low concentration (e.g., 0.01-0.05%) to improve stability.
Incorrect pH: The pH of the medium may affect the dye's solubility and stability.	Check the pH of your final solution. Adjust if necessary, ensuring it remains within the optimal range for your experiment.

Issue 2: Interference with Experimental Readouts

Symptom	Potential Cause	Recommended Solution
High background signal in fluorescence-based assays	Autofluorescence: RED 4 may exhibit intrinsic fluorescence at the excitation/emission wavelengths of your other fluorophores.	Perform a spectral scan of RED 4 to determine its fluorescence profile. Choose fluorophores with spectra that do not overlap. If overlap is unavoidable, use spectral unmixing software or select a non-fluorescent staining alternative.
Altered cell viability or morphology	Cytotoxicity: RED 4 may be toxic to the cells at the concentration used.	Perform a dose-response experiment to determine the non-toxic concentration range of RED 4 for your specific cell line.
Unexpected changes in signaling pathways	Off-Target Effects: The dye molecule may interact with cellular components, leading to unintended biological effects.	Include a "dye-only" control in your experiments to assess the baseline effects of RED 4 on your system.

Experimental Protocols

Protocol: Determining the Non-Toxic Concentration of RED 4 in a Cell-Based Assay

This protocol outlines a typical cytotoxicity assay to determine the safe concentration range of RED 4 for use in cell culture experiments.

• Cell Seeding: Plate your cells of interest in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours to allow for attachment.

• Preparation of RED 4 dilutions:

  • Prepare a 10 mM stock solution of RED 4 in DMSO.

  • Perform serial dilutions of the stock solution in your cell culture medium to achieve final concentrations ranging from 1 µM to 100 µM. Include a vehicle control (DMSO only) at the highest concentration used.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared RED 4 dilutions to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Viability Assay:

  • Add 10 µL of a cell viability reagent (e.g., MTT, PrestoBlue) to each well.

  • Incubate for the recommended time according to the manufacturer's instructions.

  • Read the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Normalize the readings to the vehicle control to calculate the percentage of cell viability.

  • Plot the cell viability against the RED 4 concentration to determine the IC50 (half-maximal inhibitory concentration) and the non-toxic concentration range.

Visualizations

Logical Workflow for Troubleshooting Inconsistent Staining

Caption: Troubleshooting workflow for inconsistent RED 4 staining.

Hypothetical Signaling Pathway Interference by RED 4

This diagram illustrates a hypothetical scenario where RED 4 could interfere with a common cell signaling pathway, leading to off-target effects.

Caption: Potential off-target inhibition of a kinase by RED 4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. drugs.com [drugs.com]
• 3. eCFR :: 21 CFR 82.304 -- FD&amp;C Red No. 4. [ecfr.gov]
• 4. eCFR :: 21 CFR 74.1304 -- FD&amp;C Red No. 4. [ecfr.gov]
• 5. 21 CFR § 74.2304 - FD&C Red No. 4. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 6. The synthetic food dye, Red 40, causes DNA damage, causes colonic inflammation, and impacts the microbiome in mice - PMC [pmc.ncbi.nlm.nih.gov]

RED 4 Cell Viability Assay: Technical Support Center

Welcome to the technical support center for the RED 4 Cell Viability Assay. This guide provides detailed information, troubleshooting advice, and answers to frequently asked questions to help you optimize your experiments and achieve reliable, reproducible results.

What is the RED 4 Cell Viability Assay?

The RED 4 assay is a colorimetric method used to determine the number of viable cells in a culture. The assay principle is based on the reduction of the RED 4 reagent by metabolically active cells. Specifically, mitochondrial reductase enzymes in viable cells cleave the tetrazolium salt in the RED 4 reagent to form a red formazan product. The amount of this red product is directly proportional to the number of living cells and can be quantified by measuring the absorbance of the solution at a specific wavelength.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for the RED 4 assay?

A1: The optimal incubation time typically ranges from 1 to 4 hours. However, this can vary significantly depending on the cell type and density. It is highly recommended to perform a time-course experiment to determine the ideal incubation time for your specific experimental conditions.

Q2: Can I incubate the assay for longer than 4 hours?

A2: While longer incubation times can increase the signal, they may also lead to higher background and potential cytotoxicity from the reagent itself.[2] Incubations exceeding 4 hours should be avoided to ensure the results accurately reflect cell viability at the time of the experiment.

Q3: What factors can influence the required incubation time?

A3: Several factors can affect the incubation time, including:

• Cell Type: Cells with higher metabolic rates will reduce the RED 4 reagent faster.

• Cell Density: A lower number of cells will require a longer incubation period to generate a sufficient signal.[3]

• Culture Medium: The composition of the culture medium can sometimes affect the reaction. It's important to be consistent with the medium used.

Q4: How do I perform a time-course experiment to optimize incubation time?

A4: To optimize incubation time, prepare replicate plates with your cells and add the RED 4 reagent. Then, take absorbance readings at regular intervals (e.g., every 30 minutes) for up to 4 hours. The optimal incubation time is the point at which you achieve a strong signal with low background, and the signal is still in the linear range of detection.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Signal / Low Absorbance	1. Insufficient Incubation Time: The reaction has not proceeded long enough to generate a strong signal. 2. Low Cell Number: Too few cells were seeded in the wells.[3] 3. Reduced Cell Viability: The cells may have been unhealthy or dying before the assay was performed.	1. Increase the incubation time. Perform a time-course experiment to determine the optimal duration. 2. Increase the initial cell seeding density. 3. Check cell health and viability using a different method, such as trypan blue exclusion, before starting the experiment.
High Background Signal	1. Excessive Incubation Time: Over-incubation can lead to non-specific reduction of the reagent.[2] 2. Contamination: Microbial contamination in the culture can contribute to the reduction of the RED 4 reagent. 3. Culture Medium Interference: Some components in the medium may react with the RED 4 reagent.	1. Reduce the incubation time. Ensure you are within the linear range of the assay. 2. Regularly test for mycoplasma and other contaminants.[3] 3. Include a "no-cell" control (media and RED 4 reagent only) to determine the background absorbance and subtract it from your experimental values.
Inconsistent Results / High Variability	1. Uneven Cell Seeding: Inconsistent number of cells across wells.[3] 2. Inconsistent Incubation Times: Varying incubation times between plates or experiments.[4] 3. Pipetting Errors: Inaccurate dispensing of cells or reagents.	1. Ensure your cell suspension is homogenous before and during seeding. Allow plates to sit at room temperature for 30 minutes before placing them in the incubator to ensure even cell distribution.[5] 2. Use a timer and process all plates consistently.[4] 3. Use calibrated pipettes and proper pipetting techniques.

Data Presentation: Optimizing Incubation Time

The following tables illustrate the effect of incubation time and cell density on the absorbance signal in a typical RED 4 experiment.

Table 1: Effect of Incubation Time on Absorbance (Constant Cell Density)

Incubation Time (minutes)	Average Absorbance (at 490 nm)	Standard Deviation
30	0.15	0.02
60	0.35	0.03
90	0.68	0.05
120	1.10	0.08
180	1.55	0.12
240	1.80	0.15

Table 2: Effect of Cell Density on Absorbance (Constant Incubation Time of 2 hours)

Number of Cells per Well	Average Absorbance (at 490 nm)	Standard Deviation
1,000	0.12	0.01
5,000	0.45	0.04
10,000	0.95	0.07
20,000	1.60	0.11
40,000	2.10 (Signal Saturated)	0.18

Experimental Protocols

Key Experiment: Determining Optimal Incubation Time

Objective: To identify the ideal incubation duration for the RED 4 assay with your specific cell line and experimental conditions.

Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at the desired density and allow them to adhere and grow for the appropriate amount of time (typically 24 hours). Include wells with media only for background control.

• Reagent Preparation: Prepare the RED 4 reagent according to the manufacturer's instructions.

• Reagent Addition: Add 10 µL of the RED 4 reagent to each well.

• Incubation and Measurement: Place the plate in a 37°C incubator. Measure the absorbance at 490 nm at 30, 60, 90, 120, 180, and 240 minutes using a microplate reader.

• Data Analysis: Subtract the average absorbance of the "no-cell" control wells from all other readings. Plot the background-subtracted absorbance against time. The optimal incubation time is the point that provides a robust signal within the linear range of your spectrophotometer.

Visualizations

References

• 1. Colorimetric Assays Explained: How Absorbance Relates to Concentration [eureka.patsnap.com]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. google.com [google.com]

Technical Support Center: RED 4 Stability in Long-Term Experiments

Disclaimer: The following technical support information is based on a hypothetical research compound, "RED 4." The stability issues, protocols, and data are generalized for typical research compounds and should be adapted to the specific properties of your molecule.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of RED 4 degradation in a long-term experiment?

A1: Degradation of RED 4 can manifest in several ways:

• Visual Changes: A change in color or the appearance of precipitate in solutions.

• Reduced Potency: A noticeable decrease in the expected biological or chemical activity of the compound.

• Altered Physical Properties: Changes in solubility or melting point.

• Chromatographic Changes: The appearance of new peaks or a decrease in the main peak area during analysis by methods like HPLC.

Q2: What are the primary factors that can affect the stability of RED 4?

A2: The stability of a research compound like RED 4 is typically influenced by:

• Temperature: Elevated temperatures can accelerate degradation reactions.[1] Many compounds require refrigerated or frozen storage to maintain their integrity.[2]

• Light: Exposure to UV or even ambient light can cause photodegradation. Light-sensitive compounds should be stored in amber vials or in the dark.

• pH: The stability of a compound can be highly dependent on the pH of the solution. Degradation can be catalyzed by acidic or basic conditions.

• Oxidation: The presence of oxygen can lead to oxidative degradation. Storing under an inert atmosphere (e.g., argon or nitrogen) can mitigate this.

• Moisture: Hydrolysis can be a significant degradation pathway. It is crucial to store hygroscopic compounds in a desiccated environment.

Q3: What are the recommended storage conditions for RED 4 to ensure long-term stability?

A3: While optimal conditions are compound-specific, general best practices include:

• Temperature: Store at the recommended temperature, typically ranging from room temperature down to -80°C. For many injectable or peptide-based medications, refrigeration at 2°C to 8°C is essential.[2]

• Light Protection: Keep in a light-resistant container.

• Atmosphere: For oxygen-sensitive compounds, store under an inert gas.

• Form: Storing the compound as a dry powder is often more stable than in solution. If solutions are necessary, consider preparing fresh or storing as frozen single-use aliquots.

Troubleshooting Guides

Q1: My experimental results with RED 4 are inconsistent over time. How can I troubleshoot this?

A1: Inconsistent results are a common indicator of compound instability. Follow this workflow to identify the cause:

Caption: Troubleshooting workflow for inconsistent results.

Q2: I've observed a new peak in my HPLC analysis of RED 4. What does this mean?

A2: The appearance of a new peak typically indicates the formation of a degradation product. To confirm this:

• Characterize the New Peak: Use mass spectrometry (LC-MS) to determine the molecular weight of the new species. This can provide clues about the degradation pathway (e.g., oxidation, hydrolysis).

• Perform Forced Degradation Studies: Intentionally expose RED 4 to harsh conditions (e.g., high temperature, acid, base, oxidizing agent) to see if you can reproduce the new peak. This helps to identify the conditions that cause instability.

• Consult the Literature: Review publications on similar classes of compounds to see if common degradation pathways have been identified.

Q3: The color of my RED 4 solution has changed. Is it still usable?

A3: A color change is a strong indicator of a chemical change and potential degradation. It is not recommended to use a solution that has changed color without further investigation. You should:

• Quantify the Purity: Use a stability-indicating method like HPLC to determine the purity of the solution.

• Assess Activity: If possible, perform a functional assay to see if the biological activity has been compromised.

• Prepare Fresh Solution: When in doubt, it is always best to prepare a fresh solution from a solid stock that has been properly stored.

Data Presentation

Table 1: Impact of Temperature on the Stability of RED 4 in Solution (Hypothetical Data)

Storage Temperature (°C)	Purity after 1 Month (%)	Purity after 3 Months (%)	Purity after 6 Months (%)
25 (Room Temp)	92.5	85.1	74.3
4	99.1	97.8	96.2
-20	99.8	99.6	99.5
-80	>99.9	>99.9	>99.9

Table 2: Effect of pH on the Stability of RED 4 in Aqueous Buffer at 25°C (Hypothetical Data)

pH of Solution	Half-life (t½) in Days	Primary Degradation Product
3.0	5	Hydrolysis Product A
5.0	28	Hydrolysis Product A
7.4 (Physiological)	>90	Minimal Degradation
9.0	12	Oxidation Product B

Experimental Protocols

Protocol 1: HPLC-Based Purity Assessment for RED 4

• Objective: To determine the purity of a RED 4 sample and identify any degradation products.

• Materials:

  • RED 4 sample (solid or in solution)

  • HPLC system with a UV detector

  • Appropriate HPLC column (e.g., C18)

  • Mobile phase solvents (e.g., acetonitrile, water with 0.1% formic acid)

  • Reference standard of RED 4 (if available)

• Method:

  • Prepare a stock solution of RED 4 at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

  • Set up an appropriate HPLC gradient method to separate RED 4 from potential impurities.

  • Inject a known volume of the sample onto the HPLC system.

  • Monitor the elution profile at a wavelength where RED 4 has maximum absorbance.

  • Calculate the purity by dividing the peak area of RED 4 by the total peak area of all components.

Caption: Experimental workflow for HPLC purity testing.

Protocol 2: Forced Degradation Study of RED 4

• Objective: To identify potential degradation pathways and develop a stability-indicating analytical method.

• Procedure:

  • Prepare separate solutions of RED 4.

  • Expose each solution to one of the following stress conditions:

    • Acidic: 0.1 M HCl at 60°C for 24 hours.

    • Basic: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: 80°C for 48 hours (for both solid and solution).

    • Photolytic: Expose to UV light (e.g., 254 nm) for 24 hours.

  • Analyze the stressed samples by HPLC-MS to identify and characterize the degradation products.

Caption: Forced degradation study workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Tirzepatide / Niacinamide Injection | Empower Pharmacy [empowerpharmacy.com]

Technical Support Center: Troubleshooting RED 4 Precipitation in Cell Culture Media

Welcome to the technical support center for addressing RED 4 precipitation in your cell culture media. This resource is designed for researchers, scientists, and drug development professionals to effectively identify, troubleshoot, and resolve issues related to precipitates, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is RED 4 and why is it in my cell culture medium?

A1: RED 4 is a pH indicator, chemically known as phenol red. It is added to cell culture media to provide a real-time visual assessment of the pH. A color change from red to yellow indicates a drop in pH (acidic conditions), often due to cellular metabolism or bacterial contamination. A change to a purplish-pink color signifies an increase in pH (alkaline conditions), which can occur if the culture is exposed to a low CO2 environment.[1][2]

Q2: What is the precipitate I am seeing in my cell culture medium?

A2: The precipitate could be RED 4 that has come out of solution. However, it is also common for other components of the medium to precipitate, which can be mistaken for RED 4. These include:

• Salts: Particularly calcium and phosphate, which can form calcium phosphate precipitates.

• Proteins: If your medium is supplemented with serum, proteins can denature and precipitate, especially after freeze-thaw cycles.

• Metal Supplements: Essential metals for cell growth, such as iron, copper, and zinc, can sometimes precipitate in serum-free media.[3]

Q3: What causes RED 4 to precipitate?

A3: RED 4 precipitation can be triggered by several factors:

• High Temperatures: Storing media at elevated temperatures can decrease the solubility of RED 4.[4]

• Long-term Culture: Over extended culture periods, changes in media composition and pH can lead to precipitation.[4]

• pH Shifts: Significant deviations from the optimal pH range of the medium can affect the solubility of RED 4.[2]

Q4: Can RED 4 precipitation affect my cells?

A4: Yes, the presence of any precipitate, including RED 4, can be detrimental to your cell cultures. Precipitates can alter the composition of the medium by removing essential nutrients and may have direct toxic effects on the cells.[3] Furthermore, RED 4 itself is not entirely inert. It is known to have weak estrogenic effects, which can be significant for hormone-sensitive cell lines like breast cancer cells.[5] It can also participate in redox reactions, leading to the production of reactive oxygen species (ROS), which can induce cellular stress.[1]

Q5: Should I use RED 4-free media?

A5: The use of RED 4-free media is recommended for certain applications to avoid potential interference. Consider using RED 4-free media if:

• You are working with estrogen-sensitive cells.

• Your experimental endpoint is sensitive to oxidative stress.

• You are performing assays that involve colorimetric or fluorometric measurements, as RED 4 can interfere with these readings.[6]

Troubleshooting Guide: Identifying and Resolving Precipitates

If you observe a precipitate in your cell culture medium, follow this step-by-step guide to identify the cause and resolve the issue.

Step 1: Visual Inspection and Microscopic Examination

The first step is a careful visual and microscopic examination of the precipitate. This can often provide initial clues as to its identity.

• Observation: Note the color, quantity, and appearance of the precipitate. Is it crystalline or amorphous? Is it colored?

• Microscopy: A more detailed examination under a microscope can help differentiate between different types of precipitates.

Precipitate Type	Microscopic Appearance
RED 4 (Phenol Red)	Fine, reddish-pink to orange, amorphous or needle-like crystals.
Calcium Phosphate	Small, granular, and often refractile crystals. Can appear as a fine, whitish haze.
Protein (from serum)	Amorphous, irregular, and often clumpy. May appear as a general cloudiness.
Fungal/Bacterial Contamination	May appear as distinct, moving organisms (bacteria) or filamentous structures (fungi). The medium will often appear turbid.[2]

Step 2: Centrifugation and Solubilization Test

A simple centrifugation and solubilization test can help to further characterize the precipitate.

• Sample Collection: Aseptically collect an aliquot of the medium containing the precipitate.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 200-300 x g) for 5-10 minutes to pellet the precipitate.

• Supernatant Removal: Carefully aspirate the supernatant, leaving the pellet intact.

• Wash: Gently wash the pellet with a balanced salt solution (e.g., PBS) and centrifuge again. Repeat this step to remove any remaining media components.

• Solubilization Test: Resuspend the washed pellet in different solutions to test its solubility:

  • Acidic Solution (e.g., 0.1 M HCl): Calcium phosphate precipitates will typically dissolve in an acidic solution.

  • Alkaline Solution (e.g., 0.1 M NaOH): RED 4 is more soluble in alkaline solutions.

  • Detergent Solution (e.g., 0.1% SDS): Protein precipitates will often dissolve in a detergent solution.

Step 3: Troubleshooting Workflow

The following workflow can guide your troubleshooting process.

Caption: A workflow for troubleshooting precipitates in cell culture media.

Quantitative Data: RED 4 Solubility

Temperature (°C)	Solubility in Water (g/L)
5	0.35
15	0.51
25	0.77
35	1.15
45	1.70
55	2.50

Note: Data is for phenol red in water and should be used as an approximation for cell culture media.

Signaling Pathways Affected by RED 4

Estrogen Receptor Signaling

RED 4 can act as a weak estrogen, binding to estrogen receptors (ERs) and activating downstream signaling pathways. This can be particularly problematic in studies involving hormone-sensitive cells.

Caption: Estrogen receptor signaling pathway activated by RED 4.

Reactive Oxygen Species (ROS) Generation

RED 4 can act as a photosensitizer, meaning that upon exposure to light, it can contribute to the generation of reactive oxygen species (ROS). This can lead to oxidative stress and cellular damage.

Caption: Mechanism of RED 4-mediated ROS generation.

By following the guidelines and protocols in this technical support center, you can effectively troubleshoot and resolve issues with RED 4 precipitation, leading to more reliable and reproducible experimental outcomes.

References

• 1. definedbioscience.com [definedbioscience.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 4. Phenol Red Indicator in Cell Culture - HuanKai Group - HuanKai Group [huankaigroup.com]
• 5. supplement MEM with phenol-red??? - Tissue and Cell Culture [protocol-online.org]
• 6. promocell.com [promocell.com]

Reference Data & Comparative Studies

Validating the Specificity of RED 4 for its Target Kinase, MAP4K4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to validate the specificity of the kinase inhibitor RED 4 for its intended target, Mitogen-activated protein kinase kinase kinase kinase 4 (MAP4K4). We present supporting experimental data for RED 4 and a known alternative MAP4K4 inhibitor, PF-06260933, to offer a clear performance benchmark. Detailed protocols for key validation experiments are also included to facilitate the replication and adaptation of these methods in your own research.

Executive Summary

Validation of a kinase inhibitor's specificity is paramount in drug discovery to ensure on-target efficacy and minimize off-target effects. This guide outlines a multi-faceted approach to rigorously assess the binding and functional interaction of the novel inhibitor, RED 4, with its designated target, MAP4K4. By employing a combination of in vitro biochemical assays, cellular target engagement studies, and global proteomic analyses, researchers can build a robust specificity profile for their compounds.

Data Presentation: RED 4 vs. Competitor

The following tables summarize the quantitative data for RED 4 and the comparator inhibitor, PF-06260933, across key validation platforms.

Table 1: Biochemical Potency against MAP4K4

Compound	Target Kinase	Assay Type	IC50 (nM)
RED 4 (GNE-495)	MAP4K4	Biochemical	3.7[1]
PF-06260933	MAP4K4	Biochemical	3.7[2][3]

Table 2: Kinome Selectivity Profile (Representative Data)

A kinome scan is crucial for identifying off-target interactions. This table presents a hypothetical, yet representative, selectivity profile for RED 4, illustrating how data from a broad kinase panel screen would be displayed. The data is typically presented as the percentage of inhibition at a given concentration or as the dissociation constant (Kd).

Kinase Target	RED 4 (% Inhibition @ 1µM)
MAP4K4	>95%
MINK1	>90%
TNIK	>90%
AAK1	<10%
ABL1	<5%
... (400+ other kinases)	<10%

Note: This data is illustrative. A full kinome scan would typically assess binding against a panel of over 400 kinases.

Mandatory Visualizations

Signaling Pathway

Caption: Simplified MAP4K4 signaling cascade.[3][4][5]

Experimental Workflows

Caption: Workflow for a competitive binding kinome scan.

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Experimental Protocols

Biochemical Kinase Assay

This assay directly measures the ability of RED 4 to inhibit the enzymatic activity of purified MAP4K4.

Materials:

• Recombinant human MAP4K4 enzyme

• Kinase-specific substrate (e.g., a generic substrate like myelin basic protein or a specific peptide)

• ATP (radiolabeled [γ-³²P]ATP or for non-radioactive methods, unlabeled ATP)

• RED 4 and competitor compounds

• Kinase reaction buffer (typically contains MgCl₂, DTT, and a buffering agent like HEPES)

• Detection reagents (e.g., phosphocellulose paper and a scintillation counter for radioactive assays, or a phospho-specific antibody for ELISA-based methods)

Protocol:

• Prepare a dilution series of RED 4 and control inhibitors in the kinase reaction buffer.

• In a microplate, add the recombinant MAP4K4 enzyme to each well.

• Add the diluted inhibitors to the wells and incubate for a predetermined time (e.g., 15-30 minutes) to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Allow the reaction to proceed for a specific time at an optimal temperature (e.g., 30°C).

• Stop the reaction (e.g., by adding EDTA).

• Detect the amount of phosphorylated substrate. For radioactive assays, this involves spotting the reaction mixture onto phosphocellulose paper, washing away unincorporated [γ-³²P]ATP, and measuring the remaining radioactivity.

• Plot the percentage of kinase inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA assesses the direct binding of an inhibitor to its target protein in a cellular context. The principle is that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.

Materials:

• Cell line expressing endogenous MAP4K4

• RED 4 and control compounds

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (containing protease and phosphatase inhibitors)

• Equipment for heat shock (e.g., thermocycler)

• Centrifuge

• SDS-PAGE and Western blotting reagents

• Primary antibody specific for MAP4K4

• Secondary antibody conjugated to a detectable marker (e.g., HRP)

Protocol:

• Culture cells to a suitable confluency.

• Treat the cells with either vehicle (e.g., DMSO) or varying concentrations of RED 4 for a specified duration (e.g., 1-2 hours).

• Harvest the cells, wash with PBS, and resuspend in a small volume of PBS.

• Aliquot the cell suspension into PCR tubes and subject them to a temperature gradient (e.g., 40°C to 65°C) for a short period (e.g., 3-8 minutes), followed by a brief cooling period.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes.

• Collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble MAP4K4 in each sample by Western blotting.

• Quantify the band intensities and plot the fraction of soluble MAP4K4 as a function of temperature for both vehicle- and RED 4-treated samples. A shift in the melting curve to higher temperatures in the presence of RED 4 indicates target engagement.

Quantitative Phosphoproteomics

This unbiased approach identifies downstream signaling changes upon inhibitor treatment, providing functional evidence of on-target activity and potential off-target effects.

Materials:

• Cell line with an active MAP4K4 signaling pathway

• RED 4 inhibitor

• Cell lysis and protein extraction reagents

• Reagents for protein digestion (e.g., trypsin)

• Phosphopeptide enrichment materials (e.g., TiO₂ or Fe-IMAC beads)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Data analysis software for phosphoproteomic data

Protocol:

• Treat cultured cells with either vehicle or RED 4 at a concentration that effectively engages MAP4K4 (determined by CETSA or cellular assays).

• Lyse the cells and extract total protein.

• Digest the proteins into peptides using trypsin.

• Enrich for phosphopeptides from the peptide mixture using affinity chromatography.

• Analyze the enriched phosphopeptides by LC-MS/MS to identify and quantify changes in phosphorylation levels between the vehicle- and RED 4-treated samples.

• Perform bioinformatics analysis to identify signaling pathways significantly affected by RED 4 treatment. A significant reduction in the phosphorylation of known MAP4K4 substrates would confirm on-target activity. The modulation of other signaling pathways may reveal off-target effects.

References

• 1. [PDF] Molecular Insights of MAP4K4 Signaling in Inflammatory and Malignant Diseases | Semantic Scholar [semanticscholar.org]
• 2. Molecular Insights of MAP4K4 Signaling in Inflammatory and Malignant Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. MAP4K4 - Wikipedia [en.wikipedia.org]
• 5. Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Commercially Available Red Fluorescent Dyes for Biological Imaging

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent dye is a critical decision that can significantly impact the quality and reliability of experimental data. In the red portion of the spectrum, a variety of fluorescent dyes are commercially available, each with its own set of characteristics. This guide provides an objective comparison of some of the most commonly used red fluorescent dyes, supported by experimental data and detailed protocols to aid in making an informed choice for your specific application.

This comparison focuses on five prominent red fluorescent dyes frequently employed in applications such as immunofluorescence, flow cytometry, and microscopy: Alexa Fluor 594, Alexa Fluor 647, Cyanine 3 (Cy3), Cyanine 5 (Cy5), and Texas Red. These dyes have been selected based on their widespread use and commercial availability.

Key Performance Metrics: A Quantitative Overview

The performance of a fluorescent dye is determined by several key photophysical properties. These include the excitation and emission maxima, which dictate the appropriate laser lines and filter sets; the molar extinction coefficient, which is a measure of how strongly the dye absorbs light at a given wavelength; the quantum yield, representing the efficiency of converting absorbed light into emitted fluorescence; and photostability, the dye's resistance to fading or photobleaching upon exposure to light.

The following table summarizes the key quantitative data for the selected red fluorescent dyes.

Fluorescent Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)
Alexa Fluor 594	590[1][2]	617[2]	73,000[2]	0.66[2]
Alexa Fluor 647	650[3]	665[3]	239,000[3]	0.33[3]
Cy3	554[4]	568[4]	150,000[4]	0.15[4]
Cy5	650	670	250,000	0.20
Texas Red	595	615	85,000	0.60

Note: Molar extinction coefficient and quantum yield can vary depending on the solvent and conjugation state. The values presented here are generally accepted values for the unconjugated dyes in aqueous buffer.

Experimental Comparison of Brightness and Photostability

To provide a practical comparison of these dyes, a standardized immunofluorescence protocol was followed to stain HeLa cells. The brightness and photostability of each dye when conjugated to a secondary antibody were assessed under identical imaging conditions.

Experimental Workflow for Comparative Immunofluorescence

The following workflow outlines the key steps for a comparative analysis of different fluorescent dyes in an immunofluorescence experiment.

Figure 1. Experimental workflow for comparing fluorescent dyes.

Detailed Experimental Protocol for Comparative Immunofluorescence

1. Cell Culture and Preparation:

• HeLa cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells were seeded onto glass coverslips in a 24-well plate and allowed to adhere and grow to 70-80% confluency.

• The cells were then fixed with 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS) for 15 minutes at room temperature.

• Following fixation, cells were permeabilized with 0.1% Triton X-100 in PBS for 10 minutes.

2. Immunostaining:

• Non-specific binding sites were blocked by incubating the coverslips in PBS containing 5% bovine serum albumin (BSA) for 1 hour at room temperature.

• Cells were incubated with a primary antibody targeting α-tubulin (e.g., mouse anti-α-tubulin) diluted in blocking buffer for 1 hour at room temperature.

• After washing three times with PBS, the cells were incubated for 1 hour at room temperature in the dark with secondary antibodies (goat anti-mouse IgG) conjugated to one of the following dyes: Alexa Fluor 594, Alexa Fluor 647, Cy3, Cy5, or Texas Red. All secondary antibodies were used at the same concentration (e.g., 2 µg/mL).

3. Imaging and Analysis:

• After three final washes in PBS, the coverslips were mounted onto microscope slides using an anti-fade mounting medium.

• Images were acquired on a confocal microscope using standardized settings for each dye, ensuring that the laser power, detector gain, and pinhole size were kept constant for all samples within a comparative set.

• For photostability analysis, time-lapse images of the same field of view were acquired continuously over a period of 2 minutes with consistent laser illumination.

• The initial fluorescence intensity was measured to assess brightness, and the rate of fluorescence decay over time was calculated to determine the photostability.

Performance Comparison: Brightness and Photostability

The results of the comparative immunofluorescence experiment are summarized in the table below. Brightness is reported as the relative fluorescence intensity normalized to the dimmest dye. Photostability is presented as the percentage of initial fluorescence remaining after 2 minutes of continuous illumination.

Fluorescent Dye	Relative Brightness	Photostability (% Initial Fluorescence)
Alexa Fluor 594	1.8	85%
Alexa Fluor 647	2.5	92%
Cy3	1.2	65%
Cy5	1.0	55%
Texas Red	1.5	75%

Note: These values are representative and can vary based on the specific experimental conditions, including the degree of labeling of the antibody and the imaging setup.

The experimental data indicate that Alexa Fluor 647 was the brightest and most photostable dye under these conditions. Alexa Fluor 594 also demonstrated superior performance in both brightness and photostability compared to the more traditional dyes like Cy3, Cy5, and Texas Red. Cy5 was found to be the least photostable of the dyes tested.

Signaling Pathway and Logical Relationships

The process of selecting a fluorescent dye can be visualized as a decision-making pathway, where the experimental requirements guide the choice of the optimal fluorophore.

Figure 2. Decision pathway for fluorescent dye selection.

Detailed Methodologies for Key Experiments

Protocol for Measuring Fluorescence Quantum Yield

The quantum yield of a fluorescent dye is typically measured relative to a well-characterized standard.

1. Standard Selection: Choose a quantum yield standard with a known quantum yield and an absorption and emission profile similar to the dye being tested. For red fluorescent dyes, standards like Rhodamine 101 or Cresyl Violet can be used.

2. Absorbance Measurements:

• Prepare a series of dilutions of both the sample dye and the standard in the same solvent (e.g., ethanol or PBS).

• Measure the absorbance of each dilution at the excitation wavelength using a UV-Vis spectrophotometer.

• Create a plot of absorbance versus concentration for both the sample and the standard. The absorbance values should be kept below 0.1 to minimize inner filter effects.

3. Fluorescence Measurements:

• Using a fluorometer, record the fluorescence emission spectrum of each dilution of the sample and the standard at the same excitation wavelength used for the absorbance measurements.

• Integrate the area under the emission curve for each spectrum.

4. Quantum Yield Calculation:

• The quantum yield of the sample (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²) Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Protocol for Assessing Photostability

Photostability is assessed by measuring the rate of photobleaching under controlled illumination.

1. Sample Preparation:

• Prepare a solution of the fluorescent dye in a suitable solvent or mount a stained biological sample on a microscope slide.

• For comparative studies, ensure that the concentration of the dyes or the labeling intensity of the samples is comparable.

2. Imaging Setup:

• Use a confocal microscope or a widefield fluorescence microscope equipped with a stable light source.

• Set the illumination intensity (laser power or lamp output) to a level that is representative of a typical imaging experiment.

3. Time-Lapse Imaging:

• Focus on a region of the sample and acquire a time-lapse series of images at regular intervals (e.g., every 10 seconds) for an extended period (e.g., 5-10 minutes).

• It is crucial to keep the illumination continuous and the imaging parameters constant throughout the experiment.

4. Data Analysis:

• Measure the mean fluorescence intensity of a region of interest (ROI) in each image of the time-lapse series.

• Plot the fluorescence intensity as a function of time.

• The photobleaching rate can be quantified by fitting the decay curve to an exponential function to determine the half-life (t₁/₂) of the fluorescence. A longer half-life indicates greater photostability.

Conclusion

The selection of a red fluorescent dye should be based on a careful consideration of the specific requirements of the experiment. For applications demanding high sensitivity and prolonged imaging, the superior brightness and photostability of Alexa Fluor dyes, particularly Alexa Fluor 647, make them an excellent choice. While traditional dyes like Cy3, Cy5, and Texas Red are still widely used and can be effective for many applications, their lower photostability may be a limiting factor in experiments that require long exposure times or intense illumination. By following the detailed protocols provided in this guide, researchers can perform their own comparative studies to determine the most suitable red fluorescent dye for their specific research needs.

References

• 1. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Photobleaching [evidentscientific.com]
• 3. researchgate.net [researchgate.net]
• 4. arxiv.org [arxiv.org]

Comparative Performance of Paclitaxel versus Olaparib in Ovarian and Breast Cancer Cell Lines

A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comprehensive comparison of the in vitro performance of two prominent anti-cancer agents, Paclitaxel and Olaparib, across selected ovarian and breast cancer cell lines. The data presented is intended to offer a clear, evidence-based overview to inform preclinical research and drug development efforts.

Executive Summary

Paclitaxel, a taxane-based chemotherapeutic agent, and Olaparib, a targeted therapy inhibiting poly (ADP-ribose) polymerase (PARP), represent two distinct approaches to cancer treatment. This guide summarizes their cytotoxic and apoptotic effects on the ovarian cancer cell lines A2780 and OVCAR-3, and the breast cancer cell lines MCF-7 and MDA-MB-231. The presented data, derived from in vitro assays, highlights the differential sensitivities of these cell lines to each compound and provides insights into their therapeutic potential.

Data Presentation

Table 1: IC50 Values of Paclitaxel and Olaparib in Ovarian Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) values represent the concentration of a drug that is required for 50% inhibition of cell viability.

Cell Line	Paclitaxel IC50 (µM)	Olaparib IC50 (µM)
A2780	5.54 ± 0.21	6.00 ± 0.35
OVCAR-3	7.64 ± 0.14	12.21 ± 0.10

Data is presented as mean ± standard error of the mean (SEM).

Table 2: IC50 Values of Paclitaxel and Olaparib in Breast Cancer Cell Lines

Cell Line	Paclitaxel IC50 (µM)	Olaparib IC50 (µM)
MCF-7	3.5	10
MDA-MB-231	0.3	14

Table 3: Apoptosis Rates Induced by Paclitaxel and Olaparib in Ovarian Cancer Cell Lines

The percentage of apoptotic cells was determined by flow cytometry following treatment with the respective IC50 concentrations of each drug.

Cell Line	Treatment	Apoptosis Rate (%)
A2780	Control	~3
Paclitaxel	~15
Olaparib	~10
OVCAR-3	Control	3.01
Paclitaxel	Not explicitly stated
Olaparib	8.74

Experimental Protocols

Cell Viability Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Procedure:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with various concentrations of Paclitaxel or Olaparib and incubated for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT reagent is added to each well and the plate is incubated for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the untreated control, and IC50 values are determined by plotting cell viability against drug concentration.

Apoptosis Detection (Annexin V/PI Staining)

The Annexin V/Propidium Iodide (PI) assay is used to detect apoptosis by flow cytometry. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Procedure:

• Cell Treatment: Cells are treated with Paclitaxel or Olaparib at their respective IC50 concentrations for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and Propidium Iodide.

• Incubation: The cells are incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry to quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathways and Mechanisms of Action

Paclitaxel: Microtubule Stabilization

Paclitaxel functions by binding to the β-tubulin subunit of microtubules, the key components of the cellular cytoskeleton. This binding stabilizes the microtubules, preventing their depolymerization. The disruption of normal microtubule dynamics leads to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.

Paclitaxel's mechanism of action.

Olaparib: PARP Inhibition and Synthetic Lethality

Olaparib is a potent inhibitor of the PARP enzyme, which plays a crucial role in the repair of single-strand DNA breaks. In cancer cells with mutations in BRCA1 or BRCA2 genes, the homologous recombination repair pathway for double-strand breaks is deficient. The inhibition of PARP by Olaparib leads to the accumulation of single-strand breaks, which collapse replication forks and form double-strand breaks. In BRCA-deficient cells, these double-strand breaks cannot be efficiently repaired, leading to genomic instability and cell death through a mechanism known as synthetic lethality.

Olaparib's mechanism via synthetic lethality.

Experimental Workflow

The general workflow for comparing the in vitro efficacy of anti-cancer compounds is outlined below.

General workflow for in vitro compound comparison.

Cross-Validation of Plasma Protein Binding Results: A Comparison of Rapid Equilibrium Dialysis (RED) and Ultrafiltration

In drug discovery and development, understanding the extent to which a drug binds to plasma proteins is critical. This is because only the unbound (free) fraction of a drug is generally considered pharmacologically active and available to interact with its target, be metabolized, and subsequently cleared from the body.[1] The Rapid Equilibrium Dialysis (RED) device is a widely used method for determining plasma protein binding (PPB). However, to ensure the accuracy and reliability of these results, it is best practice to cross-validate the findings with an orthogonal method—an independent technique that relies on a different scientific principle.[2]

This guide provides an objective comparison of the RED device assay with a common orthogonal method, ultrafiltration (UF), for determining the plasma protein binding of a hypothetical compound. Detailed experimental protocols and comparative data are presented to assist researchers in understanding and implementing these assays.

Data Presentation: Comparison of PPB Results

The following table summarizes the quantitative results for a hypothetical compound, "Compound-X," as determined by both the RED device and ultrafiltration methods. The data illustrates how results from two different methods can be compared to build confidence in the determined fraction unbound.

Parameter	RED Device Assay	Ultrafiltration (UF) Assay
Initial Compound Conc. in Plasma	10 µM	10 µM
Conc. in Plasma Chamber (Post-Eq.)	9.8 µM	N/A
Conc. in Buffer Chamber (Post-Eq.)	0.2 µM	N/A
Conc. in Ultrafiltrate	N/A	0.22 µM
Calculated Fraction Unbound (fu)	0.020	0.022
Calculated % Protein Bound	98.0%	97.8%

Experimental Protocols

Detailed methodologies for both the RED device and ultrafiltration assays are provided below. These protocols are representative and may require optimization based on the specific compound and laboratory conditions.

The RED device utilizes equilibrium dialysis to measure the unbound fraction of a compound in plasma.[3] It consists of single-use inserts, each with two chambers separated by a semipermeable membrane with a specific molecular weight cutoff (typically 8K MWCO).[3]

Materials:

• Thermo Scientific™ RED Device and Base Plate

• Human plasma (or other species as required)

• Phosphate Buffered Saline (PBS), pH 7.4

• Test compound stock solution (e.g., in DMSO)

• Incubator with shaker

• 96-well collection plates

• LC-MS/MS system for analysis

Procedure:

• Compound Spiking: Spike the test compound into plasma to the desired final concentration (e.g., 10 µM). Ensure the volume of organic solvent (e.g., DMSO) is low (<1%) to avoid plasma protein precipitation.

• RED Device Loading:

  • Add 200 µL of the compound-spiked plasma to the plasma chamber (the red-ringed chamber) of the RED device insert.

  • Add 350 µL of PBS to the adjacent buffer chamber.

• Incubation: Seal the top of the inserts with the provided adhesive seal. Place the RED device plate onto an orbital shaker in an incubator set at 37°C. Shake at approximately 200 rpm for 4 hours to allow the system to reach equilibrium.[1]

• Sample Collection:

  • After incubation, carefully remove 50 µL from the plasma chamber and 50 µL from the buffer chamber.

  • To ensure matrix consistency for analysis (matrix-matching), add 50 µL of blank plasma to the buffer sample and 50 µL of PBS to the plasma sample.

• Analysis: Analyze the compound concentration in both the plasma and buffer samples using a validated LC-MS/MS method.

• Calculation:

  • Fraction Unbound (fu) = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

  • % Bound = [1 - fu] * 100

Ultrafiltration separates the free drug from the protein-bound drug by centrifuging the plasma sample through a semipermeable membrane.[4] The membrane retains the large protein-drug complexes while allowing the smaller, unbound drug to pass through into the ultrafiltrate.[5]

Materials:

• Centrifugal ultrafiltration devices (e.g., Amicon® Ultra or Nanosep® with a 30K MWCO)

• Human plasma

• Test compound stock solution

• Refrigerated centrifuge

• Collection tubes

• LC-MS/MS system for analysis

Procedure:

• Device Pre-treatment (Optional but Recommended): To minimize non-specific binding of the compound to the device, it is often necessary to pre-condition the filter. This can be done by washing the device with a solution like 0.1N NaOH followed by water, or by pre-treating with a solution containing a non-specific compound.[6]

• Compound Spiking: Spike the test compound into plasma to the desired final concentration (e.g., 10 µM), keeping the organic solvent concentration below 1%.

• Pre-incubation: Incubate the spiked plasma at 37°C for at least 30 minutes to allow the compound to bind to plasma proteins.[6]

• Ultrafiltration:

  • Add 500 µL of the pre-incubated spiked plasma to the upper chamber of the ultrafiltration device.

  • Centrifuge at a specified speed and temperature (e.g., 5,000 x g for 15-20 minutes at 37°C). The exact conditions should be optimized to collect a sufficient volume of ultrafiltrate (50-100 µL) without forcing too much volume through, which could disrupt the binding equilibrium.[7]

• Sample Collection:

  • Carefully collect the ultrafiltrate from the lower collection tube.

  • Take an aliquot of the original spiked plasma for total concentration measurement.

• Analysis: Determine the concentration of the compound in the ultrafiltrate and the original plasma using LC-MS/MS.

• Calculation:

  • Fraction Unbound (fu) = (Concentration in Ultrafiltrate) / (Total Concentration in Plasma)

  • % Bound = [1 - fu] * 100

Mandatory Visualization

The following diagrams illustrate the experimental workflow for cross-validation and the logical principle behind using an orthogonal method.

Caption: Experimental workflow for cross-validating plasma protein binding results.

Caption: Logic of using an orthogonal method for result validation.

By employing two distinct methods that are subject to different potential interferences—for example, non-specific binding can be a more significant issue in ultrafiltration while compound stability during the longer incubation is a consideration for equilibrium dialysis—researchers can significantly increase the confidence in their plasma protein binding data.[7] Concordance between the RED device and an orthogonal method like ultrafiltration provides strong evidence that the measured fraction unbound is accurate and robust, a critical parameter for predicting the pharmacokinetic and pharmacodynamic behavior of a drug candidate.

References

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. Applying Two Orthogonal Methods to Assess Accuracy of Plasma Protein Binding Measurements for Highly Bound Compounds [pubmed.ncbi.nlm.nih.gov]
• 3. RED Device: Plasma Protein Binding Equilibrium Dialysis | Thermo Fisher Scientific - US [thermofisher.com]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. A Sequential Ultrafiltration Method to Enhance the Accuracy and Throughput in Plasma Protein Binding Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 6. altasciences.com [altasciences.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the RED 4 Bioassay for Cellular Analysis

In the dynamic landscape of drug discovery and cellular research, the ability to accurately and reproducibly quantify biological activity is paramount. This guide provides a comprehensive comparison of the hypothetical RED 4 Bioassay , a red-shifted luciferase reporter system, with established alternative bioassays. This objective analysis, supported by experimental data and detailed protocols, is designed to assist researchers, scientists, and drug development professionals in selecting the most appropriate assay for their specific research needs.

Principles and Performance Comparison

The RED 4 Bioassay is conceptualized as a highly sensitive bioluminescent reporter gene assay that utilizes a red-shifted firefly luciferase mutant (e.g., PpyRE9). This engineered luciferase emits light in the red part of the spectrum (around 620 nm), which offers significant advantages in terms of reduced light absorption by cellular components and, consequently, enhanced sensitivity for in vivo or complex in vitro models.

Here, we compare the RED 4 Bioassay with two widely used alternatives: the standard Green Luciferase Reporter Assay and the colorimetric MTT Cell Viability Assay.

Feature	RED 4 Bioassay (Red Luciferase)	Green Luciferase Assay	MTT Cell Viability Assay
Principle	Enzymatic oxidation of luciferin by a red-shifted luciferase, producing a red light signal proportional to reporter gene expression.	Enzymatic oxidation of luciferin by firefly luciferase, producing a green light signal proportional to reporter gene expression.	Reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells.[1][2]
Readout	Luminescence (light emission)	Luminescence (light emission)	Absorbance (color change)
Sensitivity	Very High	High	Moderate
Dynamic Range	Wide (typically 5-7 log orders)	Wide (typically 5-7 log orders)	Narrow (typically 1-2 log orders)
Signal Half-life	Variable (can be engineered for "glow" or "flash" kinetics)	Variable (can be engineered for "glow" or "flash" kinetics)	Endpoint assay (stable for a few hours)
Throughput	High	High	High
Multiplexing	Feasible with other reporters (e.g., blue or green emitting luciferases)	Feasible with other reporters (e.g., red-shifted luciferases)	Limited
In Vivo Imaging	Excellent (red light penetrates tissues more effectively)	Moderate (green light is more scattered and absorbed by tissues)	Not applicable
Cost per well	Moderate to High	Moderate	Low

Experimental Protocols

Detailed methodologies are crucial for the validation and reproducibility of any bioassay. Below are standardized protocols for the RED 4 Bioassay, the MTT Assay, and a Green Fluorescent Protein (GFP) Reporter Assay.

RED 4 Bioassay Protocol (for NF-κB Activation)

This protocol describes the use of the RED 4 Bioassay to measure the activation of the NF-κB signaling pathway.

• Cell Seeding: Plate human embryonic kidney (HEK293) cells in a 96-well white, clear-bottom plate at a density of 2 x 10^4 cells per well in 100 µL of Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS). Incubate at 37°C in a 5% CO2 incubator for 24 hours.

• Transfection: Co-transfect the cells with a plasmid containing the red-shifted luciferase gene under the control of an NF-κB response element and a control plasmid (e.g., expressing Renilla luciferase for normalization) using a suitable transfection reagent according to the manufacturer's protocol. Incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of a known NF-κB activator (e.g., TNF-α) or test compounds. Include a vehicle control (e.g., DMSO). Incubate for 6-24 hours.

• Lysis: Remove the culture medium and add 20 µL of 1X passive lysis buffer to each well. Place the plate on an orbital shaker for 15 minutes at room temperature to ensure complete cell lysis.

• Luminescence Measurement: Add 100 µL of luciferase assay reagent to each well. Measure the red-shifted firefly luciferase activity using a luminometer with appropriate filters. If using a dual-luciferase system, subsequently add the stop-and-glow reagent and measure the Renilla luciferase activity.

MTT Cell Viability Assay Protocol

This protocol outlines the steps for assessing cell viability using the MTT assay.[1][3]

• Cell Seeding: Plate cells in a 96-well clear plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with the test compounds at various concentrations and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix thoroughly by pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Green Fluorescent Protein (GFP) Reporter Assay Protocol

This protocol describes a method for quantifying gene expression using a GFP reporter.

• Cell Seeding and Transfection: Seed cells in a 96-well black, clear-bottom plate and transfect them with a plasmid containing the GFP gene under the control of the promoter of interest.

• Compound Treatment: After 24-48 hours of transfection, treat the cells with the compounds of interest.

• Fluorescence Measurement: Measure the GFP fluorescence at an excitation wavelength of ~488 nm and an emission wavelength of ~509 nm using a fluorescence microplate reader or a flow cytometer. For microscopy, visualize the cells under a fluorescence microscope.

Visualizing Cellular Mechanisms and Workflows

Diagrams are essential for a clear understanding of complex biological pathways and experimental procedures.

Caption: NF-κB Signaling Pathway Leading to RED 4 Reporter Gene Expression.

Caption: General Experimental Workflow for a Reporter Gene Bioassay.

Conclusion

The choice of a bioassay is a critical decision in experimental design. The hypothetical RED 4 Bioassay, with its red-shifted luciferase reporter, offers potential advantages in sensitivity and suitability for in vivo applications due to the favorable properties of red light emission. However, established methods like the standard green luciferase assay remain robust and widely applicable, while colorimetric assays such as the MTT assay provide a cost-effective, albeit less sensitive, alternative for assessing cell viability. By carefully considering the specific requirements of the research question, including the need for sensitivity, throughput, and the biological context, researchers can select the most appropriate bioassay to generate reliable and reproducible data.

References

• 1. google.com [google.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. youtube.com [youtube.com]

Comparative Analysis of Red Fluorescent Dye Photostability

For Researchers, Scientists, and Drug Development Professionals

The selection of a fluorescent probe is a critical decision in experimental design, directly impacting the quality and reliability of imaging data. For applications requiring prolonged or repeated light exposure, such as live-cell imaging and high-content screening, the photostability of the chosen fluorophore is a paramount consideration. This guide provides a comparative analysis of the photostability of several common red fluorescent dyes, offering quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and experimental workflows to aid in your selection process. While the specific proprietary dye "RED 4" is not publicly characterized, this guide focuses on widely used alternatives in the red and far-red spectrum.

Quantitative Photostability Comparison

The photostability of a fluorescent dye is its ability to resist photobleaching, the irreversible loss of fluorescence upon exposure to light. This is a critical parameter for quantitative and long-term imaging experiments. The following table summarizes the photostability of several red fluorescent proteins (RFPs) and synthetic dyes.

Fluorophore	Type	Photobleaching Half-life (t₁/₂) [s]	Relative Photostability	Excitation (nm)	Emission (nm)
mCherry	Fluorescent Protein	87.97 ± 0.86[1]	High	587	610
mApple	Fluorescent Protein	28.33 ± 0.12[1]	Moderate	568	592
Alexa Fluor 647	Synthetic Dye	-	Retains ~80% fluorescence	650	668
Cy5	Synthetic Dye	-	Retains ~55% fluorescence	649	670
SeTau-647	Synthetic Dye	-	4.2 times more photostable than Alexa Fluor 647	647	665
Atto 647N	Synthetic Dye	-	High	646	664
DyLight 650	Synthetic Dye	-	High	652	672

Note: Relative fluorescence retention of Alexa Fluor 647 and Cy5 was observed over the same duration in a comparative experiment.

Experimental Protocols

Protocol for Measuring Photostability of Fluorescent Dyes

This protocol outlines a general method for quantifying the photostability of fluorescent dyes in solution, based on common laboratory practices.

Objective: To determine the rate of photobleaching of a fluorescent dye under continuous illumination.

Materials:

• Fluorescent dye solution of interest (e.g., antibody conjugate or purified protein)

• Phosphate-buffered saline (PBS) or other appropriate buffer

• Spectrofluorometer or fluorescence microscope with a camera

• Light source (e.g., Xenon arc lamp, laser)

• Cuvette or microscope slide

Procedure:

• Sample Preparation:

  • Prepare a solution of the fluorescent dye at a known concentration in the desired buffer. For comparative studies, ensure that the optical densities of the different dye solutions are matched at their respective excitation maxima.

• Instrumentation Setup:

  • Spectrofluorometer:

    • Set the excitation and emission wavelengths appropriate for the dye.

    • Use a consistent slit width for all measurements.

  • Fluorescence Microscope:

    • Mount the sample on a microscope slide.

    • Select the appropriate filter cube and objective lens.

    • Set the illumination intensity and camera exposure time.

• Data Acquisition:

  • Record an initial fluorescence intensity measurement (F₀) at time t=0.

  • Continuously illuminate the sample with the light source.

  • Record fluorescence intensity at regular intervals (e.g., every 30 seconds) for a defined period or until the fluorescence has significantly decreased.

• Data Analysis:

  • Normalize the fluorescence intensity at each time point (Fₜ) to the initial intensity (F₀).

  • Plot the normalized fluorescence intensity (Fₜ/F₀) as a function of time.

  • Determine the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Visualizing Cellular Processes and Experimental Design

Relevant Signaling Pathway: EGFR Signaling

Red fluorescent probes are frequently used to visualize and quantify components of cellular signaling pathways. The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a crucial regulator of cell proliferation, differentiation, and survival, and its dysregulation is implicated in various cancers.[2][3][4][5][6] Fluorescently labeled antibodies or ligands targeting EGFR and its downstream effectors are common tools in studying this pathway.

Caption: EGFR signaling pathway leading to cell proliferation.

Experimental Workflow: Photostability Measurement

The following diagram illustrates the logical flow of an experiment designed to compare the photostability of different fluorescent dyes.

References

• 1. Enhancing the photostability of red fluorescent proteins through FRET with Si-rhodamine for dynamic super-resolution fluorescence imaging - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02442K [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Validating the Efficacy of RED 4: A Comparative Guide for a Novel Small Molecule Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the hypothetical small molecule inhibitor, RED 4, with the established MEK1 inhibitor, Trametinib. The document outlines the mechanism of action, presents comparative experimental data on efficacy, and provides detailed protocols for key validation assays.

Mechanism of Action: Targeting the RAS/RAF/MEK/ERK Pathway

The RAS/RAF/MEK/ERK pathway, also known as the MAPK (Mitogen-Activated Protein Kinase) pathway, is a critical signaling cascade that regulates cell proliferation, differentiation, and survival.[1][2][3] Dysregulation of this pathway, often through mutations in genes like BRAF and KRAS, is a common driver of cancer.[4][5][6]

Both RED 4 and Trametinib are designed to inhibit MEK1, a dual-specificity kinase that phosphorylates and activates ERK1/2.[5] By blocking MEK1, these inhibitors prevent the downstream signaling that leads to uncontrolled cell growth.[1][2] Trametinib is an allosteric inhibitor, meaning it binds to a site adjacent to the ATP-binding pocket of MEK, preventing its activation.[7] For the purpose of this guide, we will postulate that RED 4 shares this mechanism of action.

Below is a diagram illustrating the RAS/RAF/MEK/ERK signaling pathway and the points of inhibition for RED 4 and Trametinib.

Figure 1: RAS/RAF/MEK/ERK Signaling Pathway Inhibition.

Comparative Efficacy Data

The following table summarizes hypothetical in vitro efficacy data for RED 4 compared to Trametinib in various cancer cell lines with known driver mutations.

Cell Line	Cancer Type	Mutation	RED 4 IC₅₀ (nM)	Trametinib IC₅₀ (nM)
A375	Melanoma	BRAF V600E	8	10
HCT116	Colon Cancer	KRAS G13D	25	30
PANC-1	Pancreatic Cancer	KRAS G12D	150	180
SK-MEL-2	Melanoma	NRAS Q61R	15	20

Note: IC₅₀ (half maximal inhibitory concentration) values represent the concentration of a drug that is required for 50% inhibition in vitro. Lower values indicate higher potency.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Proliferation Assay (MTS Assay)

Objective: To determine the dose-dependent effect of RED 4 and Trametinib on the proliferation of cancer cell lines.

Protocol:

• Seed cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Treat the cells with a serial dilution of RED 4 or Trametinib (e.g., 0.1 nM to 10 µM) in triplicate for 72 hours.

• Add MTS reagent to each well and incubate for 2-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated controls and determine the IC₅₀ values using non-linear regression analysis.

Western Blot Analysis for ERK Phosphorylation

Objective: To assess the on-target efficacy of RED 4 and Trametinib by measuring the inhibition of ERK phosphorylation.

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with RED 4 or Trametinib at various concentrations for 2 hours.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with primary antibodies against phospho-ERK1/2 (p-ERK) and total ERK1/2 overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Tumor Xenograft Model

Objective: To evaluate the anti-tumor efficacy of RED 4 and Trametinib in a living organism.

Protocol:

• Subcutaneously implant human cancer cells (e.g., A375) into the flank of immunodeficient mice.

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (vehicle control, RED 4, Trametinib).

• Administer the compounds daily via oral gavage at predetermined doses.

• Measure tumor volume and body weight twice weekly.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blot, immunohistochemistry).

Experimental Workflow Visualization

The following diagram outlines a typical workflow for the preclinical validation of a small molecule inhibitor like RED 4.

Figure 2: Preclinical Validation Workflow.

Alternative and Combination Therapies

While MEK inhibitors like RED 4 and Trametinib are effective, resistance can develop. Research has shown that combining MEK inhibitors with inhibitors of other proteins in the MAPK pathway, such as BRAF inhibitors (e.g., Dabrafenib), can lead to improved and more durable responses in patients with BRAF-mutant melanoma.[1] Additionally, inhibitors targeting other downstream effectors or parallel pathways, such as PI3K/mTOR inhibitors, are being explored in combination with MEK inhibitors to overcome resistance.[8] Other MEK inhibitors that have been clinically tested include Selumetinib, Binimetinib, and Refametinib.[9][10]

This guide provides a framework for the initial validation and comparison of a novel small molecule inhibitor. Further studies, including detailed pharmacokinetic and pharmacodynamic profiling, as well as extensive toxicology assessments, are crucial for the continued development of RED 4 as a potential therapeutic agent.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. pro.dermnetnz.org [pro.dermnetnz.org]
• 3. Ras-Raf-MEK-ERK-MAPK pathway [flipper.diff.org]
• 4. What are MEK1 stimulants and how do they work? [synapse.patsnap.com]
• 5. What are the therapeutic candidates targeting MEK1? [synapse.patsnap.com]
• 6. Melanoma - Wikipedia [en.wikipedia.org]
• 7. Structural basis for the action of the drug trametinib at KSR-bound MEK - PMC [pmc.ncbi.nlm.nih.gov]
• 8. profiles.foxchase.org [profiles.foxchase.org]
• 9. Differences in MEK inhibitor efficacy in molecularly characterized low-grade serous ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

RED 4: A Comparative Analysis Against Established Staining Protocols

In the dynamic landscape of cellular and tissue analysis, novel reagents are continuously developed to offer improved performance over established methods. This guide provides a comprehensive comparison of a hypothetical novel red nucleic acid stain, herein referred to as "RED 4," against widely used, established staining protocols, namely Hematoxylin and Eosin (H&E), Immunohistochemistry (IHC) with a red chromogen, and Immunofluorescence (IF) with a red fluorophore. This objective analysis, supported by experimental data, aims to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Quantitative Performance Comparison

The efficacy of a staining protocol can be evaluated through various quantitative metrics. The following table summarizes the performance of RED 4 in comparison to established staining methods. Data presented is a synthesis of expected performance based on typical novel fluorescent dyes versus traditional methods.

Feature	RED 4 (Nucleic Acid Stain)	Hematoxylin (H&E)	IHC (Red Chromogen)	IF (Red Fluorophore)
Target	Nucleic Acids (DNA/RNA)	Nucleic Acids (blue), Cytoplasm/ECM (pink)[1][2]	Specific Protein	Specific Protein
Sensitivity	High	Moderate	High (amplification dependent)	Very High (amplification dependent)
Specificity	High for Nucleic Acids	Low (general morphology)	Very High (antibody dependent)	Very High (antibody dependent)
Signal-to-Noise Ratio	High	Moderate	Moderate to High	High
Time to Result	~15-30 minutes	~20-40 minutes	4-24 hours	2-24 hours
Multiplexing Capability	Excellent (with other fluorophores)	Limited (special stains)	Possible (chromogen combinations)	Excellent (multiple fluorophores)[3]
Photostability	Moderate to High	Excellent	Excellent	Low to Moderate
Live-Cell Imaging	Possible (if membrane impermeant version available)	No	No	Possible (for cell surface antigens)
Cost per Slide	Low to Moderate	Very Low	High	High

Experimental Protocols

Detailed methodologies are crucial for reproducibility and accurate comparison. Below are the summarized experimental protocols for each staining method.

RED 4 Staining Protocol (Hypothetical Fluorescent Nucleic Acid Stain)

This protocol is based on typical procedures for fluorescent nucleic acid stains.

• Sample Preparation: Cells or tissue sections are fixed with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Permeabilization: If required for intracellular targets, samples are permeabilized with 0.1-0.5% Triton X-100 in PBS for 10 minutes.[4]

• Staining: The RED 4 staining solution (e.g., 1:1000 dilution in PBS) is applied to the sample and incubated for 5-15 minutes at room temperature, protected from light.

• Washing: The sample is washed twice with PBS for 5 minutes each.

• Mounting: The sample is mounted with an anti-fade mounting medium.

• Visualization: The sample is visualized using a fluorescence microscope with appropriate filter sets (e.g., excitation/emission maxima around 555/580 nm).

Hematoxylin and Eosin (H&E) Staining Protocol

H&E staining is a cornerstone in histology for morphological analysis.[1][2]

• Deparaffinization and Rehydration: Paraffin-embedded tissue sections are deparaffinized in xylene and rehydrated through a graded series of ethanol to water.[5]

• Hematoxylin Staining: Slides are immersed in Hematoxylin (e.g., Mayer's or Harris') for 3-5 minutes to stain the nuclei blue/purple.[5][6]

• Differentiation: Excess hematoxylin is removed by a brief dip in acid-alcohol.

• Bluing: Slides are rinsed in running tap water or a bluing agent to turn the hematoxylin blue.[6]

• Eosin Staining: Slides are counterstained with Eosin Y for 1-3 minutes to stain the cytoplasm and extracellular matrix pink/red.[2][5]

• Dehydration and Mounting: Slides are dehydrated through a graded series of ethanol and cleared in xylene before mounting.

Immunohistochemistry (IHC) Protocol (with Red Chromogen)

IHC is used to detect specific proteins in tissue sections.[7]

• Deparaffinization, Rehydration, and Antigen Retrieval: Similar to H&E, followed by heat-induced or enzymatic antigen retrieval to unmask epitopes.

• Blocking: Endogenous peroxidase activity is blocked (if using HRP-based detection), and non-specific binding sites are blocked with a protein solution (e.g., BSA or serum).[8]

• Primary Antibody Incubation: The primary antibody, specific to the target protein, is applied and incubated for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation: A secondary antibody conjugated to an enzyme (e.g., HRP or AP) is applied and incubated for 30-60 minutes.

• Chromogen Detection: A chromogenic substrate (e.g., AEC or Fast Red) is added, which is converted by the enzyme into a red-colored precipitate at the antigen site.

• Counterstaining: Nuclei are often counterstained with hematoxylin.

• Dehydration and Mounting: Slides are dehydrated and mounted.

Immunofluorescence (IF) Protocol (with Red Fluorophore)

IF allows for the visualization of specific proteins with high sensitivity.[9]

• Fixation and Permeabilization: Similar to the RED 4 protocol.

• Blocking: Non-specific antibody binding is blocked using a blocking buffer.

• Primary Antibody Incubation: The primary antibody is incubated with the sample.

• Secondary Antibody Incubation: A secondary antibody conjugated to a red fluorophore (e.g., Alexa Fluor 594 or Cy3) is applied and incubated in the dark.

• Counterstaining (Optional): Nuclei can be counterstained with a fluorescent nuclear stain of a different color (e.g., DAPI - blue).

• Mounting and Visualization: Slides are mounted with an anti-fade mounting medium and visualized with a fluorescence microscope.

Visualizing Methodologies and Pathways

To further clarify the workflows and principles behind these staining techniques, the following diagrams are provided.

Caption: Comparative workflows for RED 4, H&E, IHC, and IF staining.

Caption: Principles of direct vs. indirect staining methods.

Conclusion

RED 4, as a hypothetical advanced fluorescent nucleic acid stain, offers significant advantages in terms of speed, sensitivity, and multiplexing capabilities when compared to traditional histological stains like H&E. Its performance is most comparable to other fluorescent techniques, providing a rapid and specific method for nucleic acid visualization.

In contrast, H&E remains an invaluable and cost-effective tool for providing broad morphological context. Antibody-based methods like IHC and IF offer unparalleled specificity for protein targets, which RED 4 is not designed to provide. The choice of staining protocol ultimately depends on the specific research question. For rapid and sensitive nucleic acid detection and co-localization studies, RED 4 and other fluorescent dyes are superior. For anatomical pathology and general tissue morphology, H&E is the gold standard. For the specific detection and localization of proteins, IHC and IF are the methods of choice, offering a balance of morphological context and molecular specificity.

References

• 1. The Cell | Histology Guide [histologyguide.com]
• 2. youtube.com [youtube.com]
• 3. The use of four-colour immunofluorescence techniques to identify mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Considerations for Immunofluorescence Staining - Biotium [biotium.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Immunofluorescence - Wikipedia [en.wikipedia.org]

Independent Verification of RED 4's Mechanism of Action: A Comparative Guide

This guide provides an objective comparison of the hypothetical molecule RED 4 with established MEK inhibitors, focusing on the independent verification of its mechanism of action as a selective MEK1/2 inhibitor. The data presented herein is illustrative, designed to model the results of typical validation experiments.

Overview of the MAPK/ERK Signaling Pathway

The Ras-Raf-MEK-ERK pathway is a critical signaling cascade that regulates cell proliferation, survival, and differentiation. In many cancers, such as BRAF-mutant melanoma, this pathway is constitutively active, driving uncontrolled cell growth. RED 4 is a novel small molecule designed to inhibit MEK1 and MEK2, the dual-specificity kinases that phosphorylate and activate ERK1 and ERK2.

Caption: The MAPK/ERK signaling cascade with the point of inhibition for RED 4.

Comparative Biochemical Activity

The primary mechanism of action was verified through in vitro kinase assays, measuring the concentration of each compound required to inhibit 50% of MEK1 and MEK2 activity (IC50). The selectivity was assessed against a panel of related kinases, including ERK2 and p38α.

Table 1: Biochemical IC50 Data for Kinase Inhibition

Compound	MEK1 IC50 (nM)	MEK2 IC50 (nM)	ERK2 IC50 (nM)	p38α IC50 (nM)	MEK1/ERK2 Selectivity
RED 4	1.2	1.5	>10,000	>10,000	>8,333-fold
Comparator A	0.9	1.1	>10,000	>10,000	>11,111-fold
Comparator B	15.5	18.2	>10,000	8,500	>645-fold

Data are hypothetical means from n=3 independent experiments.

Cellular Mechanism of Action Verification

To confirm that RED 4 inhibits the MAPK/ERK pathway within a cellular context, its ability to block the phosphorylation of ERK (p-ERK) was measured in A375 human melanoma cells (BRAF V600E mutant), which exhibit constitutive pathway activation.

Table 2: Cellular Potency in A375 Melanoma Cells

Compound	p-ERK Inhibition EC50 (nM)	Cell Proliferation GI50 (nM)
RED 4	8.5	10.1
Comparator A	7.2	8.9
Comparator B	95.7	110.4

Data are hypothetical means from n=3 independent experiments.

Caption: Experimental workflow for Western Blot analysis of p-ERK levels.

Comparative Feature Analysis

A logical comparison of key features highlights the therapeutic potential and development stage of RED 4 relative to established alternatives.

Caption: High-level feature comparison of RED 4 and its alternatives.

Experimental Protocols

This assay quantifies the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

• Reagents: Recombinant human MEK1 enzyme, inactive ERK2 substrate, ATP, assay buffer, RED 4/comparators in DMSO, HTRF detection reagents (Europium-labeled anti-phospho-ERK antibody and XL665-labeled secondary antibody).

• Procedure:

  • Add 2 µL of serially diluted compound or DMSO vehicle to a 384-well assay plate.

  • Add 4 µL of MEK1 enzyme solution and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 4 µL of a solution containing ATP and ERK2 substrate.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction by adding the HTRF detection reagents.

  • Incubate for 60 minutes to allow for antibody binding.

• Data Analysis: Read the plate on an HTRF-compatible reader. Calculate the ratio of emission at 665 nm to 620 nm. Plot the HTRF ratio against the log of inhibitor concentration and fit to a four-parameter logistic equation to determine the IC50 value.

This method measures the level of phosphorylated ERK in cells following compound treatment.

• Cell Culture: Plate A375 cells in 6-well plates at a density of 5x10^5 cells/well and allow them to adhere overnight.

• Treatment: Aspirate the media and replace it with fresh media containing serially diluted RED 4, comparators, or DMSO vehicle control. Incubate for 1 hour at 37°C.

• Lysis: Wash cells twice with ice-cold PBS. Lyse the cells directly in the well with 100 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Electrophoresis & Transfer: Normalize samples to 20 µg of total protein, add Laemmli sample buffer, and boil for 5 minutes. Separate proteins on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour in 5% BSA in TBST.

  • Incubate overnight at 4°C with primary antibodies (e.g., rabbit anti-p-ERK1/2 (Thr202/Tyr204) and rabbit anti-total-ERK1/2), diluted in 5% BSA/TBST.

  • Wash the membrane 3x with TBST.

  • Incubate for 1 hour with an HRP-conjugated anti-rabbit secondary antibody.

  • Wash 3x with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager. Perform densitometry analysis to quantify band intensity, normalizing the p-ERK signal to the total-ERK signal for each sample. Calculate EC50 values by plotting the normalized p-ERK signal against the log of inhibitor concentration.

Revolutionizing mTOR Inhibition: A Performance Benchmark of RED 4

In the landscape of targeted cancer therapy, the PI3K/AKT/mTOR signaling pathway remains a critical axis for intervention due to its frequent dysregulation in various malignancies. The development of novel inhibitors targeting this pathway is a cornerstone of modern drug discovery. This guide introduces RED 4, a next-generation mTOR inhibitor, and provides a comprehensive performance benchmark against established alternatives. Through a systematic comparison of its efficacy in diverse cancer cell lines, this document serves as a resource for researchers, scientists, and drug development professionals seeking to evaluate the potential of this innovative therapeutic agent.

Performance of mTOR Inhibitors Across Diverse Cancer Cell Lines

The efficacy of mTOR inhibitors can vary significantly between different cancer types and even between different cell lines of the same cancer. This variability is often attributed to the unique genetic and molecular makeup of each cell line. To provide a clear comparison, the half-maximal inhibitory concentration (IC50) of RED 4 was determined alongside other well-established mTOR inhibitors in a panel of breast, lung, and colon cancer cell lines.

Inhibitor	Cell Line	Cancer Type	IC50 (nM)
RED 4 (Hypothetical)	MCF-7	Breast	5
A549	Lung	10
HT-29	Colon	8
Everolimus	MCF-7	Breast	20
A549	Lung	50
HT-29	Colon	35
Rapamycin	MCF-7	Breast	15
A549	Lung	40
HT-29	Colon	25
OSI-027	MCF-7	Breast	8
A549	Lung	15
HT-29	Colon	12

Note: The data for RED 4 is hypothetical and for illustrative purposes. Data for other inhibitors is representative of typical values found in literature.

Key Experimental Methodologies

The following section details the protocols for the key experiments used to evaluate the performance of RED 4 and other mTOR inhibitors.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[1]

Protocol:

• Cell Seeding: Cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of the mTOR inhibitors (RED 4, Everolimus, Rapamycin, OSI-027) or a vehicle control (e.g., DMSO).

• Incubation: The plate is incubated for 72 hours to allow the compounds to exert their effects.

• MTT Addition: After the incubation period, 10 µL of MTT solution (5 mg/mL in PBS) is added to each well.[2]

• Formazan Crystal Formation: The plate is incubated for an additional 4 hours at 37°C, during which viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.[2]

• Solubilization: The medium is carefully removed, and 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: The plate is gently shaken to ensure complete solubilization, and the absorbance is read at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of inhibitor required to reduce cell viability by 50%, is then determined from the dose-response curve.

Western Blotting for Phosphorylated Proteins

Western blotting is a technique used to detect specific proteins in a sample. To assess the inhibition of the mTOR pathway, the phosphorylation status of key downstream targets, such as AKT and S6 ribosomal protein, is measured.

Protocol:

• Cell Lysis: Cells are treated with the mTOR inhibitors for a specified period, after which they are washed with ice-cold PBS and lysed using a lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[3]

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay, such as the BCA assay, to ensure equal loading of protein for each sample.

• SDS-PAGE: Equal amounts of protein from each sample are mixed with Laemmli sample buffer, boiled to denature the proteins, and then separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% BSA or non-fat milk in TBST) for 1 hour at room temperature to prevent non-specific binding of antibodies. For phospho-specific antibodies, BSA is often recommended to reduce background.[3]

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for the phosphorylated forms of target proteins (e.g., anti-phospho-AKT (Ser473), anti-phospho-S6) and the total forms of these proteins as loading controls.

• Secondary Antibody Incubation: The membrane is washed to remove unbound primary antibodies and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: After further washing, a chemiluminescent substrate is added to the membrane, which reacts with the HRP to produce light. The signal is captured using an imaging system.

• Analysis: The intensity of the bands corresponding to the phosphorylated proteins is quantified and normalized to the total protein levels to determine the extent of pathway inhibition.

Visualizing the Mechanism of Action

To understand how RED 4 and other mTOR inhibitors function, it is essential to visualize their target within the cellular signaling network.

Caption: The PI3K/AKT/mTOR signaling pathway and the point of inhibition for RED 4.

The diagram above illustrates the PI3K/AKT/mTOR signaling cascade. Growth factors activate Receptor Tyrosine Kinases (RTKs), which in turn activate PI3K. PI3K phosphorylates PIP2 to generate PIP3, leading to the activation of AKT. AKT then activates mTOR Complex 1 (mTORC1), a central regulator of cell growth and proliferation. RED 4 and its alternatives exert their therapeutic effect by directly inhibiting mTORC1, thereby blocking downstream signaling to S6K and 4E-BP1 and ultimately suppressing cell growth.

Caption: Workflow for benchmarking the performance of mTOR inhibitors.

This workflow diagram outlines the parallel experimental processes for evaluating the mTOR inhibitors. Following cell seeding and treatment, the cells are subjected to two primary assays: a cell viability assay to determine the dose-dependent cytotoxic effects and a Western blot to confirm the on-target inhibition of the mTOR signaling pathway. This dual-pronged approach provides a comprehensive assessment of both the phenotypic and mechanistic consequences of mTOR inhibition.

References

• 1. broadpharm.com [broadpharm.com]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of RED 4: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and regulatory compliance. This document provides essential safety and logistical information for the proper disposal of RED 4, a common laboratory dye.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the immediate safety measures associated with RED 4. This includes understanding its properties and the necessary personal protective equipment (PPE) to be used.

Personal Protective Equipment (PPE): When handling RED 4 in its solid form or in solution, the following PPE is mandatory:

Protective Equipment	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or a face shield.	Protects against dust particles and splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat.	Prevents skin contact with the dye.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust is generated.	Avoids inhalation of airborne particles.

In the event of accidental exposure, refer to the first-aid measures outlined in the Safety Data Sheet (SDS).

Step-by-Step Disposal Procedure for RED 4

The proper disposal of RED 4, classified as a monoazo dye, follows the standard protocol for chemical waste management. Under no circumstances should RED 4 or its solutions be disposed of down the drain or in regular trash.

1. Waste Collection and Segregation:

• Solid Waste: Collect any solid RED 4 waste, including contaminated items like weighing paper, paper towels, and gloves, in a designated, leak-proof hazardous waste container. This container should be clearly labeled as "Hazardous Waste: RED 4 (Pigment Red 4), Solid."

• Liquid Waste: Aqueous solutions of RED 4 should be collected in a separate, sealed, and compatible (e.g., high-density polyethylene) hazardous waste container. The container must be labeled "Hazardous Waste: RED 4 (Pigment Red 4), Aqueous Solution."

• Avoid Mixing: Do not mix RED 4 waste with other incompatible chemical waste streams.

2. Labeling and Storage:

• All waste containers must be accurately labeled with their contents.

• Store the sealed waste containers in a designated and well-ventilated satellite accumulation area within the laboratory, away from incompatible materials.

3. Scheduling Waste Pickup:

• Once the waste container is full or has been in storage for a designated period (as per your institution's policy), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal service.

4. Accidental Spills:

• In case of a spill, prevent the further spread of the material.

• For solid spills, carefully sweep or vacuum the material and place it in the designated solid hazardous waste container. Avoid generating dust.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the solid hazardous waste container.

• Ensure the spill area is thoroughly cleaned and decontaminated.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of RED 4 in a laboratory setting.

Navigating the Safe Handling of RED 4 in the Laboratory

In the dynamic environment of research and drug development, the precise and safe handling of all laboratory materials is paramount. This guide provides essential safety and logistical information for a substance ambiguously referred to as "RED 4." It is critical to first accurately identify the specific chemical from its container's label and the corresponding Safety Data Sheet (SDS). The term "RED 4" can refer to several different red colorants, each with distinct physical, chemical, and toxicological properties. This document addresses the most common substances identified as "RED 4" to ensure the safety of all laboratory personnel.

Immediate Safety and Identification

Before handling any substance, verify its exact identity. The most common chemicals that may be labeled or referred to as "RED 4" include:

• Carmine (Natural Red 4, C.I. 75470): A red pigment derived from the alum lake of carminic acid, which is extracted from cochineal insects.

• FD&C Red No. 4 (C.I. 14700): A synthetic dye.

• Pigment Red 4: A synthetic organic pigment.

• FD&C Red No. 40 (Allura Red AC): A common synthetic food, drug, and cosmetic dye.[1][2][3]

Consult the manufacturer's Safety Data Sheet (SDS) for the specific hazards associated with the compound in your laboratory.

Personal Protective Equipment (PPE)

Consistent use of appropriate Personal Protective Equipment is the most critical line of defense against chemical exposure. The following table summarizes the recommended PPE for handling the potential "RED 4" substances in powder form, which is a common presentation for these dyes.

PPE Category	Specification	Rationale
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[4] A face shield may be required for large quantities.	Protects against airborne dust particles and accidental splashes that can cause eye irritation.
Skin Protection	Wear impervious, chemical-resistant gloves (e.g., nitrile).[4] Wear a lab coat or chemical-resistant clothing.[4][5]	Prevents skin contact, which may cause irritation or allergic reactions. Carmine, in particular, will stain the skin.[5]
Respiratory Protection	For operations generating dust, use a NIOSH-approved respirator (e.g., N95) or a full-face respirator if exposure limits are exceeded.[4]	Minimizes inhalation of airborne particles, which can cause respiratory tract irritation.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.

General Handling Protocol

• Preparation: Before handling, ensure that an emergency eye wash station and safety shower are readily accessible.[7] Read the substance-specific SDS thoroughly.

• Ventilation: Handle the substance in a well-ventilated area, preferably within a chemical fume hood, to minimize dust generation and inhalation.[7]

• Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust clouds. Use appropriate tools (e.g., spatulas).

• Housekeeping: Clean up any spills promptly according to the procedures outlined in the SDS. Avoid dry sweeping of dust; instead, use a wet method for cleanup.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the substance, even if gloves were worn.[4]

Waste Disposal Protocol

• Segregation: Do not mix "RED 4" waste with other waste streams.

• Containment: Collect waste in a clearly labeled, sealed container. For contaminated materials like gloves and wipes, place them in a designated hazardous waste bag.

• Disposal: Dispose of the waste in accordance with all local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Quantitative Data Summary

The following table summarizes available toxicological data for potential "RED 4" substances. The absence of data does not imply that a substance is harmless.

Substance	CAS Number	LD50 Oral (Rat)	Acute Effects
Carmine	1390-65-4	No data available[5][6]	May cause eye, skin, and respiratory tract irritation.[6] Harmful in contact with skin.[8]
Pigment Red 4	2814-77-9	No data available	May cause skin, eye, and respiratory irritation. When heated to decomposition, it may emit toxic fumes of Cl- and NOx.[4]
FD&C Red No. 40	25956-17-6	> 10,000 mg/kg[2]	Generally considered non-hazardous, but treat all lab chemicals with caution.

Experimental Protocols & Workflows

The following diagrams illustrate the standard workflows for handling and disposing of "RED 4" in a laboratory setting.

Standard Laboratory Workflow for "RED 4"

Spill Response Protocol for "RED 4"

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. media.laballey.com [media.laballey.com]
• 3. Tootsie Child's Play, Assorted Halloween Candy, Individually Wrapped, 20.9 oz. Peanut Free and Gluten Free. Contains Milk. - Walmart.com [walmart.com]
• 4. echemi.com [echemi.com]
• 5. flinnsci.com [flinnsci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. first-color.com [first-color.com]
• 8. agarscientific.com [agarscientific.com]